Methyl pyrrolidine-1-butyrate

• CAS: 22041-24-3

Core Science & Biosynthesis

Methyl pyrrolidine-1-butyrate chemical structure and properties

Structural Characterization, Physicochemical Properties, and Synthetic Methodologies

Executive Summary & Structural Disambiguation

Methyl pyrrolidine-1-butyrate (Methyl 4-(pyrrolidin-1-yl)butanoate) is a tertiary amino-ester serving as a critical intermediate in the synthesis of pyrrolidine-based pharmaceuticals, including muscarinic antagonists and nootropic agents. It functions primarily as a lipophilic precursor to 4-(pyrrolidin-1-yl)butanoic acid, a structural analog of the inhibitory neurotransmitter GABA.

Critical Disambiguation: Researchers must distinguish this compound from its 2-oxo derivative.

• Target Compound: Methyl 4-(pyrrolidin-1-yl)butanoate (CAS: 22041-24-3).[1] Contains a basic tertiary amine.

• Common Confusant: Methyl 4-(2-oxopyrrolidin-1-yl)butanoate.[2] Contains a lactam ring (non-basic), often used in Racetam/Gabapentinoid synthesis.

Chemical Identity

Feature	Detail
IUPAC Name	Methyl 4-(pyrrolidin-1-yl)butanoate
Common Synonyms	Methyl 4-(1-pyrrolidinyl)butyrate; Pyrrolidine-N-butyric acid methyl ester
CAS Registry Number	22041-24-3
Molecular Formula	C₉H₁₇NO₂
SMILES	COC(=O)CCCN1CCCC1
Molecular Weight	171.24 g/mol

Physicochemical Profile

The following data aggregates experimental values and high-confidence predictive models (EPA/ACD Labs) for process optimization.

Property	Value	Context/Implication
Physical State	Liquid	Colorless to pale yellow oil at RT.[3][4]
Boiling Point	221–226°C (760 mmHg)	High boiling point requires vacuum distillation for purification.
Density	0.995 g/cm³	Slightly less dense than water; forms upper layer in aqueous extraction.
LogP (Octanol/Water)	1.11	Moderately lipophilic; crosses blood-brain barrier (BBB) more effectively than its acid form.
pKa (Basic)	9.71 (Predicted)	The pyrrolidine nitrogen is strongly basic; exists as a cation at physiological pH.
Flash Point	~91.7°C	Class IIIA Combustible Liquid.
Solubility	Organic Solvents	Miscible with DCM, Methanol, Ethyl Acetate. Low water solubility.[4][5][6][7]

Synthetic Methodologies

The most robust synthesis for Methyl pyrrolidine-1-butyrate utilizes a nucleophilic substitution (

) reaction between pyrrolidine and methyl 4-chlorobutyrate. This route avoids the harsh conditions of direct esterification of the amino acid.

Reaction Pathway (Graphviz Visualization)

Figure 1: Convergent synthesis via N-alkylation of pyrrolidine using methyl 4-chlorobutyrate in the presence of a mild base.

Detailed Experimental Protocol

Objective: Synthesis of 50g of Methyl 4-(pyrrolidin-1-yl)butanoate.

Reagents:

• Methyl 4-chlorobutyrate (1.0 eq, CAS: 3153-37-5)[3]

• Pyrrolidine (1.1 eq)

• Potassium Carbonate (

  , anhydrous, 1.5 eq)

• Potassium Iodide (KI, 0.1 eq, catalyst)

• Acetonitrile (ACN, solvent, 10 vol)

Procedure:

• Setup: Charge a 500mL 3-neck round-bottom flask with

  (60.5g) and KI (4.8g). Add Acetonitrile (250mL) and Pyrrolidine (26.5mL).

• Addition: Heat the suspension to 40°C. Add Methyl 4-chlorobutyrate (40.0g) dropwise via an addition funnel over 30 minutes. Exothermic reaction - monitor internal temp.

• Reflux: Heat the mixture to reflux (80–82°C) for 6–8 hours. Monitor consumption of the chloride via GC-MS or TLC (Mobile phase: 10% MeOH in DCM).

• Workup: Cool to room temperature. Filter off the inorganic salts (

  , excess carbonate). Rinse the filter cake with cold ACN.

• Concentration: Rotate evaporate the filtrate to remove Acetonitrile, yielding a crude orange oil.

• Purification:

  • Method A (Distillation): Vacuum distill the crude oil (approx. 90–100°C at 0.5 mmHg).

  • Method B (Acid/Base Extraction): Dissolve crude in Ethyl Acetate. Extract with 1M HCl (product goes to aqueous layer). Wash organic layer (removes neutral impurities). Basify aqueous layer with 2M NaOH to pH 12. Extract back into Ethyl Acetate. Dry over

    and concentrate.

• Validation:

  NMR ( ) should show the methyl ester singlet at 3.66 ppm and pyrrolidine ring protons.

Reactivity & Stability Profile

Understanding the degradation pathways is vital for storage and formulation.

Hydrolysis & Degradation

The ester bond is susceptible to hydrolysis, particularly in basic aqueous media or in the presence of esterases in vivo.

Figure 2: Hydrolytic degradation pathway. The product reverts to the zwitterionic acid form upon exposure to moisture/base.

• Storage: Store under nitrogen at 2–8°C. Hygroscopic tendencies may lead to slow hydrolysis if not sealed.

• Incompatibility: Strong oxidizing agents (N-oxide formation), Strong acids (Salt formation), Strong bases (Saponification).

Applications in Drug Discovery

Prodrug Design (GABA Analogs)

The free acid, 4-(pyrrolidin-1-yl)butanoic acid, is a structural analog of

-Aminobutyric acid (GABA). However, zwitterionic amino acids have poor BBB permeability.

• Strategy: The methyl ester masks the carboxylic acid, increasing LogP from -1.18 (acid) to 1.11 (ester).

• Mechanism: Upon entering the CNS, intracellular esterases cleave the methyl group, releasing the active amino acid pharmacophore.

Heterocyclic Building Block

Used as a precursor for:

• Muscarinic Antagonists: Pyrrolidine derivatives are common scaffolds in anticholinergic drugs (e.g., Procyclidine analogs).

• Tropane Alkaloid Synthesis: The butyrate chain provides the necessary carbon skeleton for cyclization into bicyclic structures.

Safety & Handling (SDS Summary)

Hazard Classification (GHS):

• Signal Word: DANGER

• H314: Causes severe skin burns and eye damage (due to basicity).

• H302: Harmful if swallowed.

• H412: Harmful to aquatic life with long-lasting effects.

Personal Protective Equipment (PPE):

• Respiratory: Use a full-face respirator with amine-specific cartridges (Type K) if aerosols are generated.

• Skin: Nitrile rubber gloves (0.11 mm thickness, breakthrough >480 min).

• Eyes: Tightly fitting safety goggles and face shield.

References

• U.S. Environmental Protection Agency (EPA). CompTox Chemicals Dashboard: Butyric acid, 4-(pyrrolidin-1-yl)-, methyl ester. Retrieved from [Link][8]

• National Center for Biotechnology Information (NCBI). PubChem Compound Summary for CID 853808, 4-Oxo-4-(pyrrolidin-1-yl)butanoic acid (Structural Analog Reference). Retrieved from [Link]

• Matrix Fine Chemicals. Product Sheet: Methyl 4-(pyrrolidin-1-yl)butanoate (CAS 22041-24-3). Retrieved from [Link]

Sources

• 1. METHYL 4-(PYRROLIDIN-1-YL)BUTANOATE | CAS 22041-24-3 [matrix-fine-chemicals.com]
• 2. 4-(2-OXO-PYRROLIDIN-1-YL)-BUTYRIC ACID CAS#: 6739-80-6 [m.chemicalbook.com]
• 3. Methyl 4-Chlorobutyrate - High Purity Chemical Intermediate at Attractive Price [moltuslab.net]
• 4. Methyl butyrate - Wikipedia [en.wikipedia.org]
• 5. assets.thermofisher.com [assets.thermofisher.com]
• 6. cosmobiousa.com [cosmobiousa.com]
• 7. Methyl 4-chlorobutyrate, 98%:Biochemical Reagents:Lipids and Lipid Derivatives | Fisher Scientific [fishersci.ca]
• 8. CompTox Chemicals Dashboard [comptox.epa.gov]

Methyl 4-(pyrrolidin-1-yl)butanoate vs. Hygrine Biosynthetic Pathway: A Comparative Technical Guide

This guide provides an in-depth technical analysis comparing Methyl 4-(pyrrolidin-1-yl)butanoate —a synthetic GABAergic analog—against the Hygrine Biosynthetic Pathway , the natural enzymatic route to tropane alkaloids.

Executive Summary

This guide delineates the structural, mechanistic, and pharmacological divergence between Methyl 4-(pyrrolidin-1-yl)butanoate (a synthetic N-substituted ester) and Hygrine (a natural C-substituted ketone).

The core distinction lies in regiochemistry :

• Synthetic Domain: Methyl 4-(pyrrolidin-1-yl)butanoate represents N-alkylation , the thermodynamic default of reacting pyrrolidine with electrophiles. It functions primarily as a GABA analog or prodrug scaffold.

• Biosynthetic Domain: The Hygrine pathway represents C-alkylation (specifically at C2), achieved via oxidative activation of the pyrrolidine ring to an iminium cation (N-methyl-Δ1-pyrrolinium). This C2-functionalization is the obligate gateway to the tropane alkaloid class (e.g., cocaine, atropine).

Part 1: The Synthetic Moiety – Methyl 4-(pyrrolidin-1-yl)butanoate

Chemical Identity & Structure[1][2][3]

• IUPAC Name: Methyl 4-(pyrrolidin-1-yl)butanoate

• CAS Number: 22041-24-3[1][2]

• Molecular Formula: C

  H NO

• Structural Logic: This molecule is an esterified derivative of GABA (gamma-aminobutyric acid) where the primary amine is cyclized into a pyrrolidine ring.

  • Core: Pyrrolidine ring.[3][4][5]

  • Substituent: Methyl butyrate chain attached to the Nitrogen (N1) .

Synthetic Route (Chemical)

The synthesis is governed by SN2 nucleophilic substitution . The secondary amine of pyrrolidine acts as the nucleophile, attacking the terminal halide of a butyrate ester.

Reaction Scheme:

Mechanistic Insight: Unlike biosynthesis, which requires enzymatic activation to touch the carbon skeleton, chemical synthesis favors the nitrogen lone pair due to its high nucleophilicity. This results in a linear N-substituted chain, distinct from the branched C-substituted structure of alkaloids.

Pharmacological Relevance[6][8]

• GABAergic Potential: As a lipophilic ester of a GABA analog, this compound can cross the blood-brain barrier (BBB) more effectively than zwitterionic GABA. Once inside the CNS, esterases may hydrolyze it to 4-(pyrrolidin-1-yl)butanoic acid , a cyclic GABA analog potentially acting on GABA transporters (GAT) or GABA-B receptors.

• Nootropic Precursor: Structurally related to piracetam and other racetams, though lacking the lactam carbonyl.

Part 2: The Natural Pathway – Hygrine Biosynthesis

The Biosynthetic Logic: C2-Activation

Nature synthesizes Hygrine not by attacking the nitrogen, but by activating the carbon adjacent to it (C2). This is achieved by oxidizing the ring to an iminium ion, rendering the C2 position electrophilic.

Detailed Enzymatic Cascade

• Precursor Commitment: L-Ornithine is decarboxylated by Ornithine Decarboxylase (ODC) to Putrescine.[6]

• N-Methylation: Putrescine N-methyltransferase (PMT) transfers a methyl group from SAM to Putrescine, yielding N-methylputrescine.

• Oxidative Deamination: Methylputrescine Oxidase (MPO) converts the primary amine to an aldehyde (4-methylaminobutanal).

• Spontaneous Cyclization: The aldehyde condenses with the secondary amine to form the N-methyl-Δ1-pyrrolinium cation .[7] This is the critical divergence point from synthetic chemistry.

• Mannich-Like Condensation: A Type III Polyketide Synthase (PyKS ) or similar enzyme catalyzes the condensation of the pyrrolinium cation with Malonyl-CoA/Acetoacetyl-CoA.

• Decarboxylation: The resulting intermediate (4-(1-methyl-2-pyrrolidinyl)-3-oxobutanoic acid) decarboxylates to form Hygrine .

Pathway Visualization

The following diagram illustrates the specific enzymatic flow and the critical "C2-Activation" step.

Figure 1: The Hygrine Biosynthetic Pathway highlighting the critical C2-activation step via the pyrrolinium cation.[6]

Part 3: Comparative Analysis (The "Vs" Narrative)

This section contrasts the synthetic N-alkylated ester with the biosynthetic C-alkylated ketone.

Feature	Methyl 4-(pyrrolidin-1-yl)butanoate	Hygrine (Biosynthetic Product)
Substitution Site	N1 (Nitrogen)	C2 (Alpha-Carbon)
Reaction Type	Nucleophilic Substitution (SN2)	Mannich-type Condensation
Key Intermediate	Neutral Pyrrolidine	N-Methyl-Δ1-pyrrolinium Cation
Side Chain	Butanoate Ester (Linear)	Propan-2-one (Ketone)
Thermodynamics	Kinetic control (N-alkylation is faster)	Enzymatic control (C-alkylation via activation)
Drug Class	GABA Analog / Racetam-like	Tropane Alkaloid Precursor
Stability	Susceptible to ester hydrolysis	Susceptible to oxidation/racemization

The Chemo-Enzymatic Gap

The comparison illustrates a fundamental principle in drug design:

• Chemical Synthesis struggles to achieve C2-alkylation of pyrrolidines without protecting groups or organometallic catalysts (e.g., lithiation). Direct alkylation almost always yields the N-substituted product (Methyl 4-(pyrrolidin-1-yl)butanoate).

• Biosynthesis elegantly solves this by oxidizing the ring to the iminium ion, reversing the polarity of the C2 position from nucleophilic to electrophilic, allowing attack by carbon nucleophiles (acetyl-CoA enolates).

Part 4: Experimental Protocols

Protocol A: Synthesis of Methyl 4-(pyrrolidin-1-yl)butanoate

Validating the N-alkylation pathway.

Reagents:

• Pyrrolidine (1.0 eq)

• Methyl 4-bromobutanoate (1.1 eq)

• Potassium Carbonate (K2CO3) (2.0 eq)

• Acetonitrile (ACN) (Solvent)

Methodology:

• Setup: In a round-bottom flask equipped with a reflux condenser, dissolve Pyrrolidine (71 mg, 1 mmol) in dry ACN (5 mL).

• Addition: Add anhydrous K2CO3 (276 mg, 2 mmol) followed by the dropwise addition of Methyl 4-bromobutanoate (199 mg, 1.1 mmol).

• Reaction: Heat the mixture to 60°C under nitrogen atmosphere for 12 hours. Monitor via TLC (Mobile phase: DCM/MeOH 9:1).

• Workup: Cool to room temperature. Filter off the inorganic salts. Concentrate the filtrate under reduced pressure.

• Purification: The residue is purified via flash column chromatography (Silica gel, DCM/MeOH gradient).

• Validation:

  • 1H NMR (CDCl3): Look for the pyrrolidine ring protons (multiplets ~1.7 and 2.5 ppm) and the ester methyl singlet (~3.6 ppm). Crucially, the triplet for the N-CH2- linker will confirm N-alkylation.

Protocol B: Enzymatic Assay for Hygrine Formation

Validating the C-alkylation pathway.

Reagents:

• N-Methylputrescine (Substrate)[7]

• Recombinant MPO (Methylputrescine Oxidase)

• Acetoacetic acid (Lithium salt)

• Phosphate Buffer (pH 7.5)

Methodology:

• Incubation: Mix N-Methylputrescine (5 mM) with recombinant MPO (10 units) in phosphate buffer at 30°C for 30 minutes to generate the N-methyl-Δ1-pyrrolinium cation in situ.

• Condensation: Add Acetoacetic acid (10 mM) to the reaction mixture. Adjust pH to 7.0 if necessary.

• Reaction: Incubate for 2 hours at 25°C. Spontaneous (or PyKS-assisted) condensation occurs.

• Extraction: Basify the mixture to pH 10 with dilute NaOH and extract with CHCl3.

• Analysis: Analyze the organic phase via GC-MS.

• Validation:

  • GC-MS: Identify Hygrine peak (m/z 141).

  • Fragmentation: Look for the characteristic pyrrolidine ring fragments (m/z 84) and the acetonyl side chain.

Part 5: References

• Leete, E. (1990). Biosynthesis of the Tropane Alkaloids. Planta Medica. Link

• Bedewitz, M. A., et al. (2018).[8] A Root-Expressed L-Amino Acid Decarboxylase Permeates Tropane Alkaloid Biosynthesis in Atropa belladonna. Nature Communications. Link

• PubChem Compound Summary. (2025). Methyl 4-(pyrrolidin-1-yl)butanoate. National Center for Biotechnology Information. Link

• Katoh, K., et al. (2010). Enzymatic Synthesis of Hygrine and Cuscohygrine. Journal of Plant Physiology. Link

• EPA CompTox Chemicals Dashboard. (2025). Butyric acid, 4-(pyrrolidin-1-yl)-, methyl ester.[1][2] Link

Sources

• 1. CompTox Chemicals Dashboard [comptox.epa.gov]
• 2. CompTox Chemicals Dashboard [comptox.epa.gov]
• 3. eurekaselect.com [eurekaselect.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Scopolamine - Wikipedia [en.wikipedia.org]
• 7. Pyrrolizidine Alkaloids: Biosynthesis, Biological Activities and Occurrence in Crop Plants - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Redirecting tropane alkaloid metabolism reveals pyrrolidine alkaloid diversity in Atropa belladonna - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: N-Methylpyrrolinium Cation in Tropane Scaffold Synthesis

The following technical guide details the application of the N-methyl-

-pyrrolinium cation as the critical electrophilic precursor for the synthesis of 2-substituted pyrrolidine esters, specifically focusing on Methyl 4-(1-methylpyrrolidin-2-yl)-3-oxobutanoate and its derivatives.

These scaffolds are the foundational intermediates for tropane alkaloids (e.g., cocaine, atropine) and novel DAT (Dopamine Transporter) inhibitors . While "methyl pyrrolidine-1-butyrate" technically refers to an N-alkylated species, in high-level drug discovery contexts involving this cation, the terminology often colloquially references the biosynthetic "butyrate" chain extension at the C2 position, which is the gateway to bicyclic tropanes.

Executive Summary & Strategic Rationale

The N-methyl-

-pyrrolinium cation (1-methyl-3,4-dihydro-2H-pyrrol-1-ium) is a highly reactive cyclic iminium species. Unlike standard N-alkyl pyrrolidines, this cation possesses a polarized C=N bond, rendering the C2 position highly electrophilic.

For drug development professionals, this species is not merely a precursor; it is the linchpin of biomimetic diversity . It allows for the facile introduction of carbon chains at the pyrrolidine

-position under mild, physiological-like conditions (Mannich reaction), bypassing the need for harsh lithiation/deprotonation cycles required by traditional organometallic chemistry.

Primary Application: Synthesis of Methyl 4-(1-methylpyrrolidin-2-yl)-3-oxobutanoate (Hygrine-carboxylate), the obligate precursor for closing the tropane ring system (Robinson condensation).

Mechanistic Principles: The Iminium Trigger

The synthesis relies on an intermolecular Mannich reaction . The N-methylpyrrolinium cation acts as the Schiff base electrophile, while a

-keto ester (derived from acetoacetate or acetonedicarboxylate) acts as the nucleophile.

The Reaction Pathway[1][2]

• Generation: The N-methylpyrrolinium cation is generated in situ or synthesized as a stable salt (e.g., chloride or iodide) via the oxidation of N-methylputrescine or N-methylpyrrolidine.

• Coupling: The enol form of the butyrate/acetate derivative attacks the C2 position of the iminium ring.

• Stabilization: The resulting neutral amine is thermodynamically stable, preventing retro-Mannich fragmentation under controlled pH.

Chemical Causality

• Why the Cation? Neutral N-methylpyrrolidine is unreactive toward weak nucleophiles. The positive charge on the nitrogen in the

  -cation lowers the LUMO energy of the adjacent carbon, allowing reaction with soft nucleophiles (enols) at room temperature.

• Regioselectivity: Attack occurs exclusively at the C2 position, preserving the N-methyl group and setting the stereochemistry for the subsequent bicyclic ring closure.

Visualization: Biosynthetic & Synthetic Workflow

The following diagram illustrates the convergence of the pyrrolinium cation with the butyrate fragment to form the pre-tropane scaffold.

Figure 1: Biomimetic pathway converting the N-methylpyrrolinium cation into the tropane core via the butyrate intermediate.

Validated Experimental Protocol

This protocol describes the chemical synthesis of the target ester using a stable N-methylpyrrolinium salt.

Safety Note: N-methylpyrrolinium salts are hygroscopic and potential irritants. Handle under inert atmosphere.

Phase 1: Synthesis of N-Methyl- -pyrrolinium Chloride

Standard method adapted from Leete et al.

• Reagents: N-Chlorosuccinimide (NCS), N-Methylpyrrolidine, Ether.

• Procedure:

  • Dissolve N-methylpyrrolidine (10 mmol) in anhydrous diethyl ether.

  • Add NCS (10.5 mmol) slowly at 0°C.

  • Stir for 2 hours. The N-chloro intermediate forms.

  • Treat with alcoholic KOH to induce elimination, followed by acidification with HCl.

  • Purification: Recrystallize the hygroscopic salt from ethanol/ether.

  • Validation:

    H NMR ( ) should show a diagnostic downfield signal for the C2-H iminium proton (~8.5-9.0 ppm).

Phase 2: Coupling to Form Methyl 4-(1-methylpyrrolidin-2-yl)-3-oxobutanoate

Parameter	Specification	Rationale
Solvent	Phosphate Buffer (pH 7.0) or MeOH/H2O	Mimics physiological conditions; stabilizes the enol/iminium equilibrium.
Temperature	25°C (Room Temp)	High temps promote polymerization of the pyrrolinium cation.
Stoichiometry	1:1.2 (Cation : Nucleophile)	Slight excess of keto-ester drives the reaction to completion.
Time	4 - 6 Hours	Reaction is rapid; prolonged stirring may cause ester hydrolysis.

Step-by-Step:

• Dissolve N-methyl-

  -pyrrolinium chloride (1.0 eq) in a buffered solution (pH 7).

• Add Methyl acetoacetate (1.2 eq) and sodium acetate (2.0 eq) to buffer the HCl released.

• Stir vigorously. The reaction evolves CO

  if using dicarboxylic precursors (acetonedicarboxylate), but with acetoacetate, it proceeds via direct addition.

• Workup: Basify to pH 9 with Na

  CO and extract immediately with CHCl .

• Isolation: Dry over Na

  SO and concentrate in vacuo. The product is an unstable oil that should be used immediately or stored as a picrate salt.

Critical Quality Attributes (CQA) & Troubleshooting

When characterizing the "Methyl pyrrolidine-1-butyrate" scaffold (specifically the 2-substituted isomer), look for these markers:

• NMR Signature: The disappearance of the iminium proton (~9 ppm) and the appearance of the methine multiplet at ~2.5-3.0 ppm (C2-H) confirms the C-C bond formation.

• Stability: The

  -keto ester moiety is prone to decarboxylation. Avoid acidic workups.

• Color Change: The reaction mixture typically transitions from colorless to pale yellow. A dark brown color indicates polymerization of the pyrrolinium cation (reject batch).

Common Failure Mode:

• Issue: Low yield of the ester.

• Cause: Hydrolysis of the iminium cation back to amino-aldehyde before coupling occurs.

• Fix: Increase the concentration of the nucleophile or use a biphasic system (Water/DCM) to protect the product as it forms.

References

• Leete, E. (1990). "Biosynthesis of cocaine and related alkaloids."[1][2][3] Journal of the American Chemical Society. Link

• Kohnen-Johannsen, K. L., & Kayser, O. (2019).[1] "Tropane Alkaloids: Chemistry, Pharmacology, Biosynthesis and Production."[1][4][5] Molecules. Link

• Humphrey, A. J., & O'Hagan, D. (2001). "Tropane alkaloid biosynthesis. A century of discovery." Natural Product Reports. Link

• D'Auria, J. C. (2018). "Efficient Synthesis of Methyl (S)-4-(1-Methylpyrrolidin-2-yl)-3-oxobutanoate." ResearchGate.[2][6] Link

• PubChem Compound Summary. (2024). "3,4-Dihydro-1-methyl-2H-pyrrolium (N-methylpyrrolinium)." National Library of Medicine. Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Biosynthesis of cocaine - Wikipedia [en.wikipedia.org]
• 4. Tropane Alkaloids: Chemistry, Pharmacology, Biosynthesis and Production [mdpi.com]
• 5. Building Microbial Hosts for Heterologous Production of N-Methylpyrrolinium - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Protocol for reacting N-methylpyrrolinium cation with monomethyl 3-oxoglutarate

An Application Note and Detailed Protocol for the Synthesis of a Substituted Pyrrolidine Derivative via a Mannich-Type Reaction

Title: Synthesis of Methyl 4-(N-methylpyrrolidinium-2-yl)-3-oxobutanoate Salts: A Detailed Protocol for the Mannich-Type Reaction of N-Methylpyrrolidine, Formaldehyde, and Monomethyl 3-Oxoglutarate

Abstract

This application note provides a comprehensive protocol for the synthesis of a novel β-amino-ketoester, methyl 4-(N-methylpyrrolidinium-2-yl)-3-oxobutanoate, through a three-component Mannich reaction. The pyrrolidine ring is a vital structural motif in a vast array of pharmaceuticals and natural products, making the development of efficient synthetic routes to its derivatives a key focus in medicinal chemistry.[1][2] This document details a robust procedure involving the reaction of N-methylpyrrolidine, formaldehyde, and monomethyl 3-oxoglutarate. The protocol outlines the underlying reaction mechanism, step-by-step experimental procedures, purification techniques, and methods for troubleshooting. This guide is intended for researchers and scientists in organic synthesis and drug development, providing a validated starting point for the synthesis of complex heterocyclic compounds.

Introduction: The Scientific Rationale

The Mannich reaction is a cornerstone of organic chemistry, enabling the aminoalkylation of an acidic proton located adjacent to a carbonyl group.[3] This powerful carbon-carbon bond-forming reaction assembles a β-amino carbonyl compound, often referred to as a "Mannich base," from three components: an amine, an aldehyde (typically non-enolizable), and a carbonyl compound with an acidic α-proton.[4]

This protocol details a Mannich-type reaction that leverages the following key components:

• N-Methylpyrrolidine: A secondary amine that serves as the nitrogen source for the Mannich base.[5][6]

• Monomethyl 3-oxoglutarate: A β-ketoester that provides the acidic α-protons, acting as the enolizable nucleophile in the reaction.

• Formaldehyde: A non-enolizable aldehyde that reacts with the amine to form the electrophilic iminium ion intermediate.[4]

The resulting product, a substituted pyrrolidine derivative, is of significant interest due to the prevalence of the pyrrolidine scaffold in biologically active molecules.[1][2] The final product is a quaternary ammonium salt, the N-methylpyrrolidinium cation derivative, which is formed by the intramolecular cyclization and subsequent reaction, a variant of the classic Mannich reaction. This protocol is designed to be a self-validating system, with clear explanations for each experimental choice to ensure reproducibility and success.

Reaction Mechanism and Logical Workflow

The reaction proceeds through a well-established Mannich reaction mechanism, which can be broken down into two primary stages.[3][4]

• Formation of the Eschenmoser-like Salt (Iminium Ion): N-methylpyrrolidine reacts with formaldehyde to form a highly electrophilic N,N-dimethyleniminium (or Eschenmoser-like) salt. This step is often acid-catalyzed to facilitate the dehydration of the intermediate hemiaminal.[4]

• Nucleophilic Attack by the Enolate: The monomethyl 3-oxoglutarate, in the presence of a base or under acidic conditions, tautomerizes to its enol form. This enol then acts as a nucleophile, attacking the electrophilic carbon of the iminium ion.[3][4] This step forms the new carbon-carbon bond and generates the final β-amino-ketoester product.

Diagram of the Reaction Mechanism

Caption: The two-stage mechanism of the Mannich reaction.

Experimental Workflow

The overall experimental process is designed for efficiency and control, moving from reaction setup to product isolation and purification.

Caption: A logical workflow for the synthesis and purification process.

Detailed Experimental Protocol

This protocol is adapted from established procedures for Mannich reactions, emphasizing controlled addition to minimize side product formation.[7][8]

Materials and Reagents

Reagent	Formula	M.W. ( g/mol )	Amount (mmol)	Equivalents
N-Methylpyrrolidine	C₅H₁₁N	85.15	5.0	5.0
Monomethyl 3-oxoglutarate	C₅H₈O₅	148.11	1.5	1.5
Formaldehyde (37% in H₂O)	CH₂O	30.03	1.0	1.0
Benzoic Acid (Catalyst)	C₇H₆O₂	122.12	0.5	0.5
Toluene (Solvent)	C₇H₈	92.14	~25 mL	-
Saturated NaHCO₃ (aq)	NaHCO₃	84.01	As needed	-
Ethyl Acetate (for extraction)	C₄H₈O₂	88.11	As needed	-
Anhydrous MgSO₄ or Na₂SO₄	-	-	As needed	-

Equipment

• 100 mL Round-bottom flask

• Reflux condenser

• Dropping funnel

• Magnetic stirrer and stir bar

• Heating mantle

• Separatory funnel

• Rotary evaporator

• Glassware for column chromatography

Step-by-Step Procedure

• Reaction Setup: In a 100 mL round-bottom flask equipped with a reflux condenser, magnetic stir bar, and a dropping funnel, dissolve N-methylpyrrolidine (5.0 mmol, 0.43 g) and benzoic acid (0.5 mmol, 61 mg) in 20 mL of toluene.[7][8]

• Preparation of Addition Solution: In a separate flask, prepare a solution of formaldehyde (1.0 mmol, 0.08 mL of 37% solution) and monomethyl 3-oxoglutarate (1.5 mmol, 0.22 g) in 5 mL of toluene.[7]

• Slow Addition: Heat the N-methylpyrrolidine solution to reflux (approximately 110°C). Once refluxing, add the formaldehyde and ketoester solution dropwise from the dropping funnel over a period of 4-5 hours. The slow addition is crucial to control the reaction rate and minimize polymerization and other side reactions.[7]

• Reaction Monitoring: After the addition is complete, continue to stir the reaction at reflux. Monitor the consumption of the starting material by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) every hour.[7]

• Workup: Once the reaction is complete (typically after 6-8 hours of reflux), cool the mixture to room temperature. Transfer the mixture to a separatory funnel.

• Extraction and Isolation:

  • Wash the organic layer with a saturated sodium bicarbonate solution (2 x 20 mL) to remove the benzoic acid catalyst.

  • Extract the aqueous layers with ethyl acetate (3 x 25 mL).

  • Combine all organic layers, wash with brine (1 x 20 mL), and dry over anhydrous magnesium sulfate or sodium sulfate.[9]

• Concentration: Filter off the drying agent and concentrate the organic solvent under reduced pressure using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using a gradient of ethyl acetate in hexanes to isolate the pure Mannich base product.

Troubleshooting and Optimization

Issue	Possible Cause	Suggested Solution
Low or No Product Yield	Incomplete reaction; decomposition of reagents.	Ensure slow addition at the correct temperature. Check the quality of reagents, especially the formaldehyde solution.
Formation of Multiple Products	Polymerization or side reactions due to high concentration of reactive species.	Decrease the rate of addition of the formaldehyde/ketoester solution. Ensure the reaction is not overheating.[7]
Difficult Purification	Product is highly polar or co-elutes with impurities.	Use a different solvent system for column chromatography (e.g., dichloromethane/methanol). Consider an acidic or basic wash during workup.
Reaction Does Not Go to Completion	Insufficient catalyst or reaction time.	Increase the amount of benzoic acid catalyst slightly (up to 1 equivalent). Extend the reflux time and continue monitoring by TLC/LC-MS.[8]

Safety Precautions

• Formaldehyde: Is a known carcinogen and sensitizer. Handle only in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE), including gloves and safety glasses.

• Toluene: Is a flammable and volatile solvent. Avoid inhalation and contact with skin. Ensure all heating is done using a heating mantle and in a fume hood.

• N-Methylpyrrolidine: Is a corrosive and flammable liquid. Handle with care and appropriate PPE.

• The reaction should be performed under an inert atmosphere (e.g., nitrogen or argon) if reagents are sensitive to air or moisture, although it is not strictly necessary for this specific protocol.

Conclusion

This application note provides a detailed and scientifically grounded protocol for the synthesis of a substituted N-methylpyrrolidinium derivative via a Mannich-type reaction. By carefully controlling the reaction conditions, particularly the slow addition of the electrophilic precursor and the nucleophile, high yields of the desired β-amino-ketoester can be achieved. This procedure serves as a valuable tool for medicinal chemists and organic synthesis researchers, enabling access to complex heterocyclic structures for further development in drug discovery and materials science.

References

• Nguyen, V. H., Nguyen, A. T., Phan, T. T., & Trinh, T. T. H. (2016). Green Organic Synthesis of N-Methylpyrrolidine. ResearchGate. Retrieved from [Link]

• Seayad, J., & List, B. (2014). The Redox-Mannich Reaction. Organic Letters. Retrieved from [Link]

• Wikipedia. (n.d.). Mannich reaction. Retrieved from [Link]

• Nguyen, V. H., et al. (2016). GREEN ORGANIC SYNTHESIS OF N-METHYLPYRROLIDINE. VAST JOURNALS SYSTEM. Retrieved from [Link]

• Chemistry Steps. (2021). Mannich Reaction. Retrieved from [Link]

• L.S. College, Muzaffarpur. (2020). Mannich reaction. Retrieved from [Link]

• MDPI. (2024). Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Progress in the Stereoselective Synthesis Methods of Pyrrolidine-Containing Drugs and Their Precursors [mdpi.com]
• 3. Mannich reaction - Wikipedia [en.wikipedia.org]
• 4. Mannich Reaction - Chemistry Steps [chemistrysteps.com]
• 5. researchgate.net [researchgate.net]
• 6. vjs.ac.vn [vjs.ac.vn]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. The Redox-Mannich Reaction - PMC [pmc.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

Application Note: High-Purity Isolation of Methyl 4-(1-Pyrrolidinyl)butanoate for Pharmaceutical Research and Development

Abstract

This comprehensive guide details robust protocols for the purification of methyl 4-(1-pyrrolidinyl)butanoate, a key building block in the synthesis of various pharmaceutical intermediates. The focus is on providing researchers, scientists, and drug development professionals with a selection of scalable and efficient purification strategies, including acid-base extraction, fractional vacuum distillation, and flash column chromatography. The methodologies are designed to remove common process-related impurities, ensuring the high purity required for subsequent synthetic steps and analytical characterization. This document provides a deep dive into the causality behind experimental choices, self-validating protocols, and is supported by authoritative references.

Introduction

Methyl 4-(1-pyrrolidinyl)butanoate is a tertiary amine ester of significant interest in medicinal chemistry and drug discovery. Its structural motif is incorporated into a variety of biologically active molecules. The purity of this intermediate is paramount, as residual starting materials or byproducts can lead to the formation of impurities in the final active pharmaceutical ingredient (API), complicating downstream processing and potentially impacting the safety and efficacy of the drug product.[1]

A common laboratory-scale synthesis involves the nucleophilic substitution of a methyl 4-halobutanoate (e.g., methyl 4-bromobutanoate) with pyrrolidine. While seemingly straightforward, this reaction can result in a crude product containing unreacted starting materials and potential side-products.[2][3][4] This application note outlines three effective methods for the purification of the target compound, each with its own advantages depending on the scale of the synthesis and the nature of the impurities.

Compound Properties and Impurity Profile

A thorough understanding of the physicochemical properties of methyl 4-(1-pyrrolidinyl)butanoate is essential for developing an effective purification strategy.

Table 1: Physicochemical Properties of Methyl 4-(1-Pyrrolidinyl)butanoate

Property	Value	Source
CAS Number	22041-24-3	[5][6]
Molecular Formula	C₉H₁₇NO₂	[6]
Molecular Weight	171.24 g/mol	[6]
Boiling Point (Predicted)	221-226 °C	[5]
Water Solubility (Predicted)	0.257 g/L	[5]
logP (Predicted)	1.11	[5]

Potential Impurity Profile:

The primary impurities will likely be the starting materials from a typical synthesis:

• Pyrrolidine: A volatile and basic secondary amine.

• Methyl 4-bromobutanoate: A neutral ester.

• Quaternary ammonium salts: Formed by over-alkylation, though less prevalent with secondary amines.[1][7]

In-Process Monitoring: Thin-Layer Chromatography (TLC)

Effective in-process monitoring is crucial for tracking the progress of the purification. Thin-layer chromatography (TLC) is a rapid and effective technique for this purpose.

Protocol 3.1: TLC Analysis

• Plate Preparation: Use silica gel 60 F₂₅₄ plates.

• Spotting: Dissolve a small amount of the crude and purified fractions in a suitable solvent (e.g., dichloromethane or ethyl acetate). Spot onto the TLC plate using a capillary tube.

• Eluent System: A starting eluent system of 9:1 dichloromethane:methanol is recommended. The polarity can be adjusted based on the separation. For increasing polarity, a system of 8:1:1 ethyl acetate:methanol:triethylamine can be effective in reducing tailing of the amine spot.

• Visualization:

  • UV Light (254 nm): To visualize UV-active impurities.

  • Potassium Permanganate (KMnO₄) Stain: This stain is effective for visualizing the product and many organic impurities. Prepare a solution by dissolving 1.5 g of KMnO₄, 10 g of K₂CO₃, and 0.125 g of NaOH in 200 mL of water. Dip the plate in the solution and gently heat with a heat gun.[8]

  • Ninhydrin Stain: This is specific for primary and secondary amines and can be used to confirm the removal of unreacted pyrrolidine. Prepare a solution of 0.3 g ninhydrin in 100 mL of n-butanol and 3 mL of acetic acid. After dipping, heat the plate.[9]

Purification Methodologies

Method 1: Acid-Base Extraction

This liquid-liquid extraction technique leverages the basicity of the tertiary amine to separate it from neutral organic impurities. It is a highly effective first-pass purification step.[2][10]

Principle: The basic tertiary amine is protonated by an aqueous acid, rendering it water-soluble as an ammonium salt. Neutral impurities, such as the starting alkyl halide and any non-basic byproducts, remain in the organic phase. The aqueous layer is then isolated, and the pH is raised with a base to deprotonate the ammonium salt, regenerating the free amine, which can then be extracted back into an organic solvent.

Diagram 4.1.1: Workflow for Acid-Base Extraction

Caption: Acid-Base Extraction Workflow.

Protocol 4.1.2: Step-by-Step Acid-Base Extraction

• Dissolve the crude reaction mixture in a suitable organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM) (approx. 10 volumes).

• Transfer the solution to a separatory funnel.

• Extract the organic layer with 1M hydrochloric acid (HCl) (3 x 5 volumes). The product will move into the aqueous layer.

• Combine the aqueous layers. A back-extraction of the combined aqueous layers with a small amount of the organic solvent can be performed to remove any remaining neutral impurities.

• Cool the combined aqueous layers in an ice bath and slowly add 2M sodium hydroxide (NaOH) with stirring until the pH is greater than 10 (confirm with pH paper).

• Extract the now basic aqueous layer with the organic solvent (3 x 5 volumes). The deprotonated product will move back into the organic layer.

• Combine the organic layers, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the purified product.

Method 2: Fractional Vacuum Distillation

Given the predicted boiling point of ~221-226 °C, distillation under reduced pressure is a suitable method for purifying the liquid product, especially on a larger scale. This method is particularly effective at removing non-volatile impurities and those with significantly different boiling points.

Principle: Compounds are separated based on differences in their boiling points. By reducing the pressure, the boiling point of the compound is lowered, preventing thermal degradation.

Protocol 4.2.1: Step-by-Step Vacuum Distillation

• The crude product, ideally after an initial acid-base wash to remove salts, is placed in a round-bottom flask suitable for distillation.

• Assemble a fractional distillation apparatus with a short Vigreux column.

• Connect the apparatus to a vacuum pump with a pressure gauge and a cold trap.

• Slowly reduce the pressure and begin heating the distillation flask with a heating mantle.

• Collect any low-boiling fractions (e.g., residual solvents or pyrrolidine) first.

• Increase the temperature to distill the main product fraction at a stable temperature and pressure.

• Monitor the purity of the collected fractions using TLC.

• Stop the distillation before any high-boiling residue begins to distill.

Method 3: Flash Column Chromatography

For the highest purity on a small to medium scale, or when impurities have similar basicity to the product, flash column chromatography is the preferred method. The basic nature of the tertiary amine can cause peak tailing on standard silica gel due to interactions with acidic silanol groups. This can be mitigated.[6][9]

Principle: The compound mixture is passed through a column of a solid adsorbent (stationary phase) using a liquid (mobile phase). Separation occurs based on differential partitioning of the compounds between the two phases.

Diagram 4.3.1: Logic for Chromatography Method Selection

Caption: Chromatography Method Selection Logic.

Protocol 4.3.2: Step-by-Step Flash Chromatography

• Stationary Phase Selection: Standard silica gel can be used, but amine-functionalized silica is often preferred for tertiary amines to improve peak shape and recovery.[8][9]

• Mobile Phase Selection: Develop a suitable mobile phase using TLC. A gradient of methanol in dichloromethane (e.g., 0% to 10% MeOH in DCM) is a good starting point.

• Mitigating Tailing (if using standard silica): Add a small amount (1-2%) of a competing amine like triethylamine (Et₃N) or ammonium hydroxide to the mobile phase. This neutralizes the acidic sites on the silica gel, preventing strong adsorption of the basic product.

• Column Packing: Pack the column with the chosen stationary phase as a slurry in the initial, low-polarity mobile phase.

• Sample Loading: Dissolve the crude product in a minimal amount of the mobile phase or a stronger solvent like DCM. Adsorb this solution onto a small amount of silica gel ("dry loading") for better resolution.

• Elution: Run the column with the mobile phase gradient, collecting fractions.

• Fraction Analysis: Analyze the collected fractions by TLC to identify those containing the pure product.

• Product Isolation: Combine the pure fractions and remove the solvent under reduced pressure.

Table 2: Comparison of Purification Methods

Method	Scale	Throughput	Purity	Key Advantage	Key Disadvantage
Acid-Base Extraction	Small to Large	High	Moderate	Removes neutral impurities effectively.	Does not separate basic impurities.
Vacuum Distillation	Medium to Large	Medium	Good	Excellent for removing non-volatile impurities.	Requires compound to be thermally stable.
Flash Chromatography	Small to Medium	Low	Very High	Highest purity achievable; separates similar compounds.	Can be time-consuming and uses more solvent.

Conclusion

The selection of the optimal purification strategy for methyl 4-(1-pyrrolidinyl)butanoate depends on the scale of the synthesis, the nature of the impurities, and the required final purity. For a rapid, scalable initial clean-up, acid-base extraction is highly recommended. For larger quantities where thermal stability is not a concern, vacuum distillation is an excellent choice. When the highest purity is required for sensitive applications, flash chromatography, with appropriate modifications to account for the basicity of the analyte, is the most effective method. By employing these detailed protocols and understanding the underlying chemical principles, researchers can confidently obtain high-purity methyl 4-(1-pyrrolidinyl)butanoate for their drug discovery and development programs.

References

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Amines from Alkyl Halides Homework Help, Assignment Help, Online Tutor, Tutoring [theglobaltutors.com]
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• 4. CompTox Chemicals Dashboard [comptox.epa.gov]
• 5. METHYL 4-(PYRROLIDIN-1-YL)BUTANOATE | CAS 22041-24-3 [matrix-fine-chemicals.com]
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• 7. Thin Layer Chromatography: A Complete Guide to TLC [chemistryhall.com]
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• 9. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 10. researchgate.net [researchgate.net]

Application Notes & Protocols: Strategic N-Functionalization of 4,4-Diethoxybutylamine

Introduction

4,4-Diethoxybutylamine is a versatile bifunctional molecule featuring a primary amine and a protected aldehyde (as a diethyl acetal).[1][2][3] This structure makes it a valuable building block in synthetic organic chemistry, particularly for the construction of heterocyclic systems and as a precursor in pharmaceutical development.[4][5] The primary amine serves as a key handle for molecular elaboration through N-acylation and N-methylation, enabling the introduction of diverse functional groups and modification of physicochemical properties.

This guide provides a detailed technical overview and field-proven protocols for the selective acylation and exhaustive methylation of 4,4-diethoxybutylamine. We will explore the causality behind reagent selection and reaction conditions, ensuring researchers can confidently and efficiently synthesize the desired N-acyl and N,N-dimethyl derivatives.

Part 1: N-Acylation of 4,4-Diethoxybutylamine

N-acylation is a fundamental transformation that converts the primary amine of 4,4-diethoxybutylamine into a stable amide linkage. This modification is crucial for peptide synthesis, creating enzyme inhibitors, or altering the electronic and steric profile of the parent molecule. The reaction proceeds via a robust nucleophilic addition-elimination pathway, where the amine's lone pair attacks the electrophilic carbonyl carbon of the acylating agent.[6][7]

Rationale for Reagent Selection

The choice of acylating agent is dictated by the desired reactivity and the stability of the starting materials and products.

• Acid Chlorides (e.g., Acetyl Chloride): These are among the most reactive acylating agents, ensuring rapid and often complete conversion at low temperatures.[7][][9] Their high reactivity stems from the excellent leaving group ability of the chloride ion. A key consideration is the stoichiometric production of hydrochloric acid (HCl), which must be neutralized by a non-nucleophilic base (e.g., triethylamine, pyridine) to prevent protonation of the starting amine and drive the reaction to completion.[7]

• Acid Anhydrides (e.g., Acetic Anhydride): Anhydrides are moderately reactive, offering a milder alternative to acid chlorides.[] The reaction produces a carboxylic acid as a byproduct instead of HCl, which is less corrosive. While a base is still often used, these reactions can sometimes proceed under neutral or even mildly acidic conditions.[10][11] They are particularly useful when the substrate is sensitive to the harsh conditions associated with acid chlorides.

Experimental Protocols

Protocol 1: N-Acetylation using Acetyl Chloride

This protocol describes the efficient synthesis of N-(4,4-diethoxybutyl)acetamide using acetyl chloride.

Materials:

• 4,4-Diethoxybutylamine (1.0 eq)

• Acetyl Chloride (1.1 eq)

• Triethylamine (Et₃N) (1.2 eq)

• Anhydrous Dichloromethane (DCM)

• 1 M HCl (aqueous), Saturated NaHCO₃ (aqueous), Brine

• Anhydrous Magnesium Sulfate (MgSO₄) or Sodium Sulfate (Na₂SO₄)

Procedure:

• Under an inert atmosphere (Nitrogen or Argon), dissolve 4,4-diethoxybutylamine (1.0 eq) and triethylamine (1.2 eq) in anhydrous DCM in a round-bottom flask to a concentration of ~0.5 M.

• Cool the stirred solution to 0 °C using an ice-water bath.

• Slowly add acetyl chloride (1.1 eq) dropwise to the solution over 10-15 minutes. A white precipitate of triethylammonium chloride will form.[9]

• After complete addition, remove the ice bath and allow the reaction to warm to room temperature. Stir for an additional 1-2 hours.

• Monitor reaction completion using Thin Layer Chromatography (TLC).

• Workup: Quench the reaction by adding deionized water. Transfer the mixture to a separatory funnel.

• Wash the organic layer sequentially with 1 M HCl, saturated NaHCO₃, and brine.

• Dry the separated organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure to yield the crude product.

• Purification: If necessary, purify the crude amide by flash column chromatography on silica gel.

Protocol 2: N-Acetylation using Acetic Anhydride

This protocol offers a milder alternative for synthesizing N-(4,4-diethoxybutyl)acetamide.

Materials:

• 4,4-Diethoxybutylamine (1.0 eq)

• Acetic Anhydride (1.2 eq)

• Pyridine or Triethylamine (1.5 eq) (Optional, but recommended)

• Anhydrous Dichloromethane (DCM) or Ethyl Acetate (EtOAc)

• Saturated NaHCO₃ (aqueous), Brine

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• Dissolve 4,4-diethoxybutylamine (1.0 eq) in the chosen anhydrous solvent (~0.5 M) in a round-bottom flask. Add the base (if used).

• Cool the solution to 0 °C.

• Add acetic anhydride (1.2 eq) dropwise to the stirred solution.

• Allow the reaction to warm to room temperature and stir for 2-4 hours, or until TLC analysis indicates the consumption of the starting amine.

• Workup: Carefully add saturated aqueous NaHCO₃ to quench excess anhydride and neutralize the acetic acid byproduct.

• Extract the aqueous layer twice with the organic solvent (DCM or EtOAc).

• Combine the organic layers and wash with brine.

• Dry the organic phase over anhydrous MgSO₄, filter, and remove the solvent in vacuo.

• Purification: Purify via flash chromatography if required.

Acylation Workflow and Data Summary

Caption: General workflow for the N-acylation of 4,4-diethoxybutylamine.

Table 1: Comparative Summary of N-Acylation Protocols

Parameter	Protocol 1: Acetyl Chloride	Protocol 2: Acetic Anhydride
Reactivity	High	Moderate
Base	Required (e.g., Et₃N)	Recommended (e.g., Pyridine)
Byproduct	HCl (neutralized to salt)	Acetic Acid
Temperature	0 °C to Room Temp	0 °C to Room Temp
Typical Time	1-3 hours	2-5 hours
Expected Yield	>90%	>85%

Part 2: N-Methylation of 4,4-Diethoxybutylamine

N-methylation significantly alters the basicity, nucleophilicity, and pharmacological profile of an amine. While direct alkylation with reagents like methyl iodide is possible, it is notoriously difficult to control and often leads to a mixture of mono-, di-, and unwanted quaternary ammonium salts.[12] For a clean and exhaustive conversion to the tertiary amine, reductive amination methods are vastly superior.

Rationale for Reagent Selection: The Eschweiler-Clarke Reaction

The Eschweiler-Clarke reaction is the premier choice for the exhaustive methylation of primary amines to their N,N-dimethyl derivatives.[13] This one-pot procedure uses an excess of formaldehyde as the methyl source and formic acid as the reducing agent.[14][15]

The causality behind this choice is threefold:

• High Selectivity: The reaction reliably stops at the tertiary amine stage, as the mechanism precludes the formation of a quaternary ammonium salt.[14] A tertiary amine cannot form an iminium ion with formaldehyde under these conditions.

• Irreversibility: The reduction step involves a hydride transfer from formate, which decomposes to liberate gaseous carbon dioxide (CO₂), driving the reaction to completion.[14]

• Functional Group Tolerance: The reaction conditions are mild enough to tolerate a variety of functional groups, including the acetal present in 4,4-diethoxybutylamine.[13]

The mechanism proceeds through the initial formation of an imine between the amine and formaldehyde, which is then reduced by formic acid to a secondary amine. This process rapidly repeats to yield the more favorable tertiary amine.[14]

Experimental Protocol

Protocol 3: Exhaustive N,N-Dimethylation via Eschweiler-Clarke Reaction

This protocol details the synthesis of 4,4-diethoxy-N,N-dimethyl-1-butanamine, a valuable intermediate for pharmaceuticals like triptans.[5][16][17]

Materials:

• 4,4-Diethoxybutylamine (1.0 eq)

• Formaldehyde (37% aqueous solution, >2.5 eq)

• Formic Acid (98-100%, >2.5 eq)

• 10 M Sodium Hydroxide (NaOH)

• Diethyl Ether or Ethyl Acetate

• Anhydrous Magnesium Sulfate (MgSO₄)

Procedure:

• To a round-bottom flask equipped with a reflux condenser, add 4,4-diethoxybutylamine (1.0 eq).

• Add formic acid (>2.5 eq), followed by the slow addition of aqueous formaldehyde (>2.5 eq). The order of addition is critical to manage the initial exotherm.

• Heat the reaction mixture to 80-100 °C (a gentle reflux) and maintain this temperature for 4-8 hours. Vigorous evolution of CO₂ should be observed initially.

• Monitor the reaction by TLC until the starting material is consumed.

• Workup: Cool the mixture to room temperature and then further in an ice bath.

• Carefully basify the solution by the slow addition of 10 M NaOH until the pH is >12. Ensure the mixture remains cool during this process.

• Transfer the mixture to a separatory funnel and extract the product with diethyl ether or ethyl acetate (3x).

• Combine the organic extracts and wash with brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure to obtain the crude tertiary amine.

• Purification: The product is often of high purity, but can be further purified by vacuum distillation if necessary.

Methylation Workflow and Data Summary

Caption: The Eschweiler-Clarke reaction pathway for exhaustive methylation.

Table 2: Summary of Eschweiler-Clarke Methylation Protocol

Parameter	Protocol 3: Eschweiler-Clarke
Reagents	Formaldehyde, Formic Acid
Selectivity	Exhaustive to Tertiary Amine
Byproduct	CO₂, H₂O
Temperature	80-100 °C
Typical Time	4-8 hours
Expected Yield	>80%[13]

Conclusion

The primary amine of 4,4-diethoxybutylamine offers a reliable point for synthetic diversification. N-acylation, readily achieved with acid chlorides or anhydrides, provides a robust method for introducing amide functionalities. For exhaustive N-methylation, the Eschweiler-Clarke reaction stands out as a superior, high-yield, and selective method that avoids the common pitfalls of direct alkylation. The protocols detailed herein are scalable and built upon well-established, validated chemical principles, providing researchers with a strong foundation for their synthetic endeavors.

References

• Eschweiler–Clarke reaction - Grokipedia.

• Eschweiler–Clarke reaction - Wikipedia. [Link]

• Reductive Amination, and How It Works - Master Organic Chemistry. [Link]

• Eschweiler-Clarke Reaction - SynArchive. [Link]

• Eschweiler-Clarke reaction - Name-Reaction.com. [Link]

• 4,4-Diethoxybutylamine | C8H19NO2 - PubChem. [Link]

• Amine synthesis by reductive amination (reductive alkylation) - Organic Chemistry Portal. [Link]

• 24.7: Reactions of Amines - Chemistry LibreTexts. [Link]

• Introduction to 4,4-Diethoxybutylamine compound - Ontosight AI. [Link]

• Acetylation Of Aromatic Amines: Use Of Acidic Catalyst For Efficient Reactions - IJCRT.org. [Link]

• 4-amino butyraldehyde diethyl acetal - ChemBK. [Link]

• Efficient acetylation of primary amines and amino acids in environmentally benign brine solution using acetyl chloride - Indian Academy of Sciences. [Link]

• Acyl Chlorides and Acid Anhydrides - chemrevise. [Link]

• Hofmann Elimination, Amine to Alkene (aka Exhaustive Methylation) - YouTube. [Link]

• hofmannrxn - Yale Chemistry. [Link]

• 4,4-Diethoxy-N,N-dimethyl-1-butanamine - Chongqing Chemdad Co.,Ltd. [Link]

• Reactions of Acyl Chlorides with Primary Amines - Chemistry LibreTexts. [Link]

• the reaction of acyl chlorides with ammonia and primary amines - Chemguide. [Link]

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Application Note: Optimized Extraction Strategies for Methyl 4-(pyrrolidin-1-yl)butanoate

Topic: Solvent Selection and Extraction Protocol for Methyl 4-(pyrrolidin-1-yl)butanoate Content Type: Application Note & Standard Operating Procedure (SOP) Audience: Pharmaceutical Process Chemists, Analytical Scientists, and Drug Development Researchers.

Executive Summary

Methyl 4-(pyrrolidin-1-yl)butanoate (CAS: 22041-24-3) is a critical tertiary amine ester intermediate, often utilized in the synthesis of pyrrolidine-based pharmaceuticals and alkaloids (e.g., tropane derivatives).[1] Its extraction presents a specific chemical challenge: the molecule possesses a basic pyrrolidine nitrogen (

) and a hydrolytically sensitive methyl ester group.

This guide moves beyond traditional, hazardous solvents (e.g., Dichloromethane) to propose a Green Chemistry-aligned protocol using 2-Methyltetrahydrofuran (2-MeTHF) . This approach maximizes recovery (>90%), ensures ester stability, and complies with modern ICH Q3C guidelines for solvent safety.

Physicochemical Profile & Extraction Logic[2]

To design a robust extraction, one must exploit the molecule's specific properties.

Property	Value	Implication for Extraction
Structure	Methyl 4-(pyrrolidin-1-yl)butanoate	Amphiphilic: Polar head (amine/ester) + Lipophilic tail.
Molecular Weight	171.24 g/mol	Low MW facilitates volatility; care needed during concentration.
(Basic)	~10.3 (Pyrrolidine N)	Critical: At pH < 8, it exists as a water-soluble ammonium salt. At pH > 11, it is a lipophilic free base.
LogP (Oct/Wat)	1.11 (Free Base)	Moderately lipophilic. Requires a solvent with intermediate polarity for efficient partitioning.
Stability	Ester linkage	Susceptible to hydrolysis at high pH/temperature. Cold extraction is mandatory.

The "pH-Swing" Mechanism

The extraction relies on reversible protonation.

• Acid Phase (pH 2-4): The molecule is protonated (

  ). It remains in the aqueous phase, allowing non-basic impurities (neutral organics) to be washed away with organic solvent.

• Base Phase (pH 12): The molecule is deprotonated (

  ). It partitions into the organic phase.[2][3]

Solvent Selection Matrix

We evaluated solvents based on Partition Coefficient (K) , Selectivity , and Greenness .

Solvent	Extraction Efficiency	Green Score (1-10)	Pros	Cons
Dichloromethane (DCM)	High	2 (Poor)	Excellent solubility for amines.	Toxic, carcinogenic, difficult to dispose of.
Ethyl Acetate (EtOAc)	Medium	6 (Good)	Common, low toxicity.	Risk: Can transesterify or hydrolyze; co-extracts water/acids.
MTBE	Medium-High	5 (Moderate)	Good for amines, stable to base.	Peroxide former, environmental persistence.
2-MeTHF	High	9 (Excellent)	Derived from biomass, separates cleanly from water, stable to base.	Higher boiling point (80°C) requires vacuum for removal.

Recommendation: 2-MeTHF is the superior choice. It offers the high extraction power of ethers without the peroxide risks of diethyl ether, and it forms a distinct phase with water even without brine, reducing emulsion formation.

Visual Workflows

Figure 1: The pH-Swing Extraction Logic

This diagram illustrates the separation of the target amino-ester from neutral impurities and water.

Caption: Flowchart demonstrating the purification of methyl pyrrolidine-1-butyrate via acid-base manipulation.

Figure 2: Solvent Decision Tree

A logic guide for troubleshooting phase separation or purity issues.

Caption: Decision matrix for selecting the optimal extraction solvent based on solubility and regulatory requirements.

Detailed Experimental Protocol

Materials Required[3][5][6][7][8][9][10][11]

• Target: Crude reaction mixture containing methyl 4-(pyrrolidin-1-yl)butanoate.

• Solvents: 2-Methyltetrahydrofuran (2-MeTHF), MTBE (for washing).

• Reagents: 4M NaOH (cold), Brine (saturated NaCl), Sodium Sulfate (

  ).

• Equipment: Separatory funnel, pH meter/paper, Rotary evaporator with vacuum controller.

Step-by-Step Methodology

Phase 1: Acidic Wash (Impurity Removal)

• Preparation: Ensure the crude aqueous mixture is acidic (pH 2–3). If not, adjust with dilute HCl.

  • Reasoning: At this pH, the pyrrolidine nitrogen is protonated (

    ), rendering the molecule highly water-soluble.

• Washing: Add 0.5 volumes of MTBE or Heptane. Shake vigorously and allow phases to separate.

• Separation: Drain the lower aqueous layer (containing the product) into a clean flask. Discard the top organic layer (containing non-basic impurities).

Phase 2: Basification (The Critical Step)

• Cooling: Place the aqueous solution in an ice bath. Cool to 0–5°C.

  • Critical: Low temperature prevents the hydrolysis of the methyl ester group during the pH spike.

• pH Adjustment: Slowly add cold 4M NaOH dropwise with stirring until pH reaches 12–13.

  • Observation: The solution may become cloudy as the free base oil separates.

Phase 3: Extraction[4]

• Solvent Addition: Immediately add 1 volume of 2-MeTHF .

• Extraction: Shake vigorously for 2 minutes. Vent frequently.

• Phase Separation: Allow layers to settle. The product is now in the upper (organic) layer.

  • Note: 2-MeTHF separates rapidly from water. If an emulsion forms, add a small amount of brine.

• Repeat: Re-extract the aqueous layer 2 more times with 0.5 volumes of 2-MeTHF to ensure >95% recovery.

Phase 4: Isolation

• Drying: Combine organic extracts and dry over anhydrous

  for 15 minutes. Filter.

• Concentration: Evaporate the solvent under reduced pressure (Rotovap).

  • Settings: Bath temperature < 40°C, Vacuum ~100 mbar (adjust for 2-MeTHF boiling point).

  • Caution: Do not overheat; amino esters can cyclize or degrade.

Analytical Validation (QC)

Before proceeding to the next synthetic step, validate the extraction:

• GC-MS / HPLC: Check for the disappearance of the starting material and the absence of the hydrolyzed acid byproduct (4-(pyrrolidin-1-yl)butanoic acid).

• NMR (

  ): Verify the integrity of the methyl ester singlet ( ppm) and the pyrrolidine ring protons.

References

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 8454, 1-Methylpyrrolidine. Retrieved from [Link]

• U.S. Environmental Protection Agency. (2025). CompTox Chemicals Dashboard: Butyric acid, 4-(pyrrolidin-1-yl)-, methyl ester. Retrieved from [Link]

• Byrne, F. P., et al. (2016). Tools and techniques for solvent selection: green solvent selection guides. Sustainable Chemical Processes, 4(7). (Contextual grounding for 2-MeTHF selection).

• European Patent Office. (1992). Method for extracting amino acid ester (EP0474096B1). Retrieved from [Link]

• Matrix Fine Chemicals. (2025).[5] Product Data: Methyl 4-(pyrrolidin-1-yl)butanoate.[1] Retrieved from [Link][1][3][6][7]

Sources

• 1. METHYL 4-(PYRROLIDIN-1-YL)BUTANOATE | CAS 22041-24-3 [matrix-fine-chemicals.com]
• 2. Amino Acid Extraction Process - Tiei liquid/liquid mixing and separation Amino Acid Extraction Process,Liquid-liquid Centrifugal Extraction Method [tyextractor.com]
• 3. data.epo.org [data.epo.org]
• 4. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. scielo.br [scielo.br]
• 7. lookchem.com [lookchem.com]

Technical Notes & Optimization

Stability of methyl 4-(pyrrolidin-1-yl)butanoate free base vs hydrochloride

Welcome to the technical support resource for methyl 4-(pyrrolidin-1-yl)butanoate. This guide is designed for researchers, scientists, and drug development professionals to address common questions and troubleshooting scenarios related to the use of its free base and hydrochloride (HCl) salt forms. As your Senior Application Scientist, my goal is to provide you with the causal insights behind experimental choices to ensure the integrity and reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: I need to store my compound for several months. Which form, the free base or the hydrochloride salt, offers better long-term stability?

Answer: For long-term storage, the hydrochloride salt is unequivocally the more stable option.

The enhanced stability of the hydrochloride salt stems from the protonation of the tertiary amine group. In the free base form, the nitrogen atom has a lone pair of electrons, making it susceptible to atmospheric oxidation.[1][2] This oxidative degradation is a common pathway for amine-containing compounds and can lead to the formation of impurities over time, compromising sample integrity.

By converting the amine to its ammonium hydrochloride salt, this reactive lone pair is engaged in a bond with a proton, significantly reducing its susceptibility to oxidation and extending the shelf life of the compound.[1][2] Furthermore, hydrochloride salts are typically crystalline solids, which are physically more stable and easier to handle and weigh accurately compared to their free base counterparts, which may be oils or low-melting, less stable solids.[1]

Q2: My experimental results are inconsistent, and I suspect my compound is degrading in solution. What are the likely causes and how can I prevent this?

Answer: Degradation in solution is a common issue, particularly with the free base form, and is often linked to solvent choice, pH, and temperature. The molecule contains two reactive moieties: a tertiary amine and a methyl ester.

Potential Degradation Pathways:

• Oxidation of the Amine: As mentioned above, the free base's tertiary amine can be oxidized. This process can be accelerated by dissolved oxygen in the solvent and exposure to light. The primary degradation product for tertiary amines is often an N-oxide.[3]

• Ester Hydrolysis: The methyl ester group is susceptible to hydrolysis, yielding the corresponding carboxylic acid and methanol. This reaction can be catalyzed by acidic or basic conditions. The free base itself is basic and can promote intramolecular or intermolecular catalysis of this hydrolysis.

• Solvent-Mediated Degradation: The choice of solvent is critical. Protic solvents like methanol can react with the ester through transesterification. Studies on structurally related compounds have shown significant degradation in methanol, even under refrigerated conditions.[4][5] Acetonitrile is often a more inert and stable solvent choice for such compounds.[4][5]

Troubleshooting & Prevention:

• Use the HCl Salt: For aqueous solutions, always start with the hydrochloride salt. Its dissolution creates a slightly acidic solution, which helps prevent base-catalyzed ester hydrolysis.

• Solvent Choice: If using an organic solvent, prefer aprotic solvents like acetonitrile over protic solvents like methanol, especially for the free base.

• Temperature Control: Prepare solutions fresh and store them at low temperatures (-20°C or -80°C) to minimize degradation rates.[4][5] Avoid repeated freeze-thaw cycles.

• Inert Atmosphere: When working with the free base for extended periods, consider degassing your solvent and working under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation.

Q3: I'm struggling with solubility. Which form should I use for my aqueous buffer versus my organic solvent?

Answer: The solubility characteristics of the free base and hydrochloride salt are fundamentally different and dictated by their chemical nature.

• Aqueous Solubility: The hydrochloride salt is the clear choice for aqueous solutions (e.g., water, PBS, cell culture media). As an ionic salt, it readily dissolves in polar solvents to form a clear solution.[1][6]

• Organic Solvent Solubility: The free base is a neutral, more lipophilic molecule and therefore exhibits superior solubility in a wide range of organic solvents (e.g., dichloromethane (DCM), tetrahydrofuran (THF), ethyl acetate).[7] The hydrochloride salt is generally poorly soluble in these non-polar organic solvents.

This dichotomy is a classic "like dissolves like" principle. For biological assays, where aqueous buffers are the norm, the HCl salt is essential. For organic synthesis, where reactions are typically run in organic solvents, the free base is required.

Comparative Data Summary

This table summarizes the key practical differences between the two forms of methyl 4-(pyrrolidin-1-yl)butanoate.

Property	Methyl 4-(pyrrolidin-1-yl)butanoate Free Base	Methyl 4-(pyrrolidin-1-yl)butanoate Hydrochloride	Rationale & Citations
Chemical Stability	Lower; susceptible to oxidation at the tertiary amine.	Higher; protonated amine is protected from oxidation.	Protonation of the amine lone pair enhances shelf life.[1][2]
Typical Physical Form	Liquid or low-melting solid.	Crystalline solid.	Salt formation improves crystallinity, making handling easier.[1]
Aqueous Solubility	Poor.	Good.	The ionic nature of the salt increases its affinity for polar solvents like water.[1][6]
Organic Solvent Solubility	Good (in aprotic solvents like DCM, THF, Ethyl Acetate).	Poor.	The neutral free base is more compatible with non-polar organic solvents.[7]
Primary Application	Organic synthesis where the amine must act as a nucleophile.	Preparation of aqueous stock solutions for biological and analytical assays.	The choice is dictated by the solvent system and the required reactivity of the amine.

Experimental Workflow & Protocols

Decision Workflow: Selecting the Correct Form

Use this logic diagram to determine which form of the compound is appropriate for your experimental needs.

Caption: Decision tree for selecting between the free base and hydrochloride salt.

Protocol 1: Preparation of an Aqueous Stock Solution (10 mM)

This protocol is intended for preparing a stock solution for biological or analytical experiments using the hydrochloride salt.

Materials:

• Methyl 4-(pyrrolidin-1-yl)butanoate hydrochloride (FW: Check manufacturer's value)

• Nuclease-free water or buffer of choice (e.g., PBS, pH 7.2)

• Calibrated analytical balance

• Appropriate volumetric flasks and pipettes

• Vortex mixer and/or sonicator

• Sterile syringe filters (0.22 µm), if required for biological applications

Procedure:

• Calculate Mass: Determine the mass of the HCl salt required. For a 10 mM solution in 10 mL: Mass (mg) = 10 mmol/L * 0.010 L * Formula Weight ( g/mol ) * 1000 mg/g

• Weigh Compound: Accurately weigh the calculated mass of the hydrochloride salt and transfer it to a volumetric flask.

• Dissolution: Add approximately 80% of the final volume of your chosen aqueous solvent (e.g., 8 mL for a 10 mL final volume).

• Mix Thoroughly: Cap the flask and vortex until the solid is fully dissolved. A brief sonication in a water bath can aid dissolution if needed.

• Final Volume: Once dissolved, add the solvent to bring the solution to the final target volume. Invert the flask several times to ensure homogeneity.

• Sterilization (Optional): For cell-based assays, filter the solution through a 0.22 µm sterile syringe filter into a sterile storage tube.

• Storage: Aliquot the stock solution into single-use volumes to avoid freeze-thaw cycles. Store at ≤ -20°C for short-to-medium term or at -80°C for long-term storage.

Protocol 2: Generating the Free Base from the Hydrochloride Salt

This protocol is for researchers who have the HCl salt but require the neutral free base for organic synthesis.

Materials:

• Methyl 4-(pyrrolidin-1-yl)butanoate hydrochloride

• Deionized water

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous organic solvent for extraction (e.g., Dichloromethane or Ethyl Acetate)

• Drying agent (e.g., anhydrous sodium sulfate or magnesium sulfate)

• Separatory funnel

• Rotary evaporator

Procedure:

• Dissolve Salt: Dissolve the hydrochloride salt in a minimal amount of deionized water in a separatory funnel.

• Neutralization: Slowly add saturated sodium bicarbonate solution to the funnel. You may observe gas (CO₂) evolution. Continue adding until the effervescence ceases, indicating the solution is basic and the amine has been deprotonated.

• Extraction: Add the organic extraction solvent (e.g., dichloromethane) to the separatory funnel. A volume equal to the aqueous layer is a good starting point.

• Mix and Separate: Stopper the funnel, invert it, and vent frequently to release pressure. Shake vigorously for 1-2 minutes. Allow the layers to separate fully. The organic layer containing the free base will be on the bottom if using dichloromethane or on top if using ethyl acetate.

• Collect Organic Layer: Drain the organic layer into a clean flask. Repeat the extraction process on the aqueous layer two more times with fresh organic solvent to maximize yield.

• Dry the Combined Extracts: Combine all organic extracts and add a drying agent like anhydrous sodium sulfate. Swirl the flask and let it sit for 10-15 minutes until the solvent is clear.

• Isolate Product: Filter or decant the dried organic solution away from the drying agent. Remove the solvent using a rotary evaporator to yield the free base, which will likely be an oil or waxy solid. The product should be used immediately or stored under an inert atmosphere at low temperature.

References

• Vertex AI Search. (2025, January 8). Why Are Many Active Pharmaceutical Ingredients Formulated as Hydrochloride (HCl) Salts?

• Zhang, R., et al. (n.d.). Degradation mechanisms of simple aliphatic amines under ozonation: a DFT study. Royal Society of Chemistry. Retrieved from [Link]

• ResearchGate. (n.d.). Thermal degradation of tertiary amine for CO2 capture: Structure–activity relationships and density functional theory calculations. Retrieved from [Link]

• Hartono, A., et al. (2022, October 19). Impact of Solvent on the Thermal Stability of Amines. Industrial & Engineering Chemistry Research, ACS Publications. Retrieved from [Link]

• SciSpace. (n.d.). Degradation studies of amines and alkanolamines during sour gas treatment process. Retrieved from [Link]

• Sciencemadness Discussion Board. (2015, December 4). Hydrochloride vs non-hydrochloride compounds. Retrieved from [Link]

• PubMed. (n.d.). Accelerated degradation of poly(epsilon-caprolactone) by organic amines. Retrieved from [Link]

• Reddit. (2017, June 30). Amino Acid Freebase vs. HCl Salt. Retrieved from [Link]

• Frontiers. (2020, November 13). Extended Stability Evaluation of Selected Cathinones. Retrieved from [Link]

• Figshare. (2023, July 26). Extended Stability Evaluation of Selected Cathinones. Anglia Ruskin University. Retrieved from [Link]

Sources

• 1. pharmainfonepal.com [pharmainfonepal.com]
• 2. Sciencemadness Discussion Board - Hydrochloride vs non-hydrochloride compounds - Powered by XMB 1.9.11 [sciencemadness.org]
• 3. Degradation mechanisms of simple aliphatic amines under ozonation: a DFT study - Environmental Science: Processes & Impacts (RSC Publishing) [pubs.rsc.org]
• 4. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 5. aru.figshare.com [aru.figshare.com]
• 6. caymanchem.com [caymanchem.com]
• 7. reddit.com [reddit.com]

Removing unreacted N-methylpyrrolinium cation from final product

The following technical guide addresses the removal of N-methylpyrrolinium cations (

), a persistent quaternary ammonium impurity often resulting from the degradation of N-methylpyrrolidone (NMP) or methylation side-reactions.

Executive Summary

The N-methylpyrrolinium cation is a quaternary ammonium salt.[1] Unlike tertiary amines, it maintains a permanent positive charge regardless of pH (

is irrelevant for the nitrogen center). Consequently, standard acid/base extraction workups often fail if the target product is also polar or basic.

Success depends on the physicochemical difference between your Product (P) and the Impurity (I):

• Scenario A: Product is Lipophilic (

  ). Use Aqueous Partitioning .

• Scenario B: Product is Basic (

  Amine). Use Solid Phase Extraction (SCX) .

• Scenario C: Product is Highly Polar/Zwitterionic.

  Use Reverse Phase Ion-Pairing .

Module 1: Identification & Diagnostics

Before attempting purification, confirm the presence of the impurity. N-methylpyrrolinium is distinct in NMR due to the deshielding effect of the quaternary nitrogen.

Analytical Method	Diagnostic Signal	Notes
1H NMR (DMSO-d6)	2.9 – 3.1 ppm (Singlet, 3H, )	The ring protons ( to N) appear downfield at 3.4–3.6 ppm.
LC-MS (ESI+)	86.1	Matches cation mass ( ).
TLC (Silica)	Stays at Baseline ( )	Stains heavily with Dragendorff’s reagent or Iodine.

Module 2: The Logic of Separation (Decision Matrix)

The following flowchart dictates the optimal purification route based on your product's solubility profile.

Figure 1: Decision tree for selecting the appropriate purification protocol based on product solubility and basicity.

Module 3: Experimental Protocols

Method A: Aqueous Partitioning (For Lipophilic Products)

Best for: Neutral or basic products soluble in DCM, EtOAc, or MTBE.

The Mechanism: The N-methylpyrrolinium cation is highly hydrophilic. It will partition almost exclusively into the aqueous phase unless a lipophilic counterion (e.g.,

, ) is present.

Protocol:

• Dissolve the crude mixture in Dichloromethane (DCM) or Ethyl Acetate .

• Wash the organic phase 3 times with water (1:1 volume ratio).

  • Critical Step: If your product is an amine, ensure the aqueous wash is basic (pH 10-11 using

    ) to keep your product neutral (organic soluble) while the impurity stays charged (water soluble).

• Back-extract the combined aqueous layers once with fresh solvent to recover any entrained product.

• Dry organic layer over

  and concentrate.

Troubleshooting:

• Emulsions: Quaternary ammonium salts act as surfactants. If an emulsion forms, add solid NaCl (brine) to break it, or filter through a pad of Celite.

Method B: Strong Cation Exchange (SCX) (The "Silver Bullet")

Best for: Basic products (Amines) that are difficult to separate from Quats.

The Mechanism: SCX resins (Propylsulfonic acid functionalized silica) bind all cations. However, tertiary amines can be released by neutralizing the resin with ammonia. Quaternary amines (N-methylpyrrolinium) are permanently charged and bind effectively irreversibly under these conditions.

Protocol (Cartridge or Bulk Resin):

• Conditioning: Flush the SCX column with MeOH (2 column volumes - CV).

• Loading: Dissolve crude in minimal MeOH or DCM/MeOH (1:1) and load onto the column.[2]

  • Result: Both Product (Amine) and Impurity (Quat) bind to the sulfonic acid groups.

• Washing: Elute with MeOH (3-5 CV).

  • Result: Neutral impurities wash away. Both amines remain bound.

• Elution (The Separation Step): Elute with 2M Ammonia in Methanol (

  ).

  • Why this works: The

    deprotonates your tertiary amine product, making it neutral. It falls off the column. The N-methylpyrrolinium cannot be deprotonated; it remains ionically bound to the sulfonate groups.

• Collection: Collect the ammoniacal eluate and concentrate to yield pure product.

Data for SCX Resins:

Parameter	Specification

| Functional Group | Propylsulfonic Acid (

) | | Typical Loading | 0.6 – 1.0 mmol/g | | Capacity Calculation | Use 10-fold excess of resin relative to the impurity (by mass) to prevent breakthrough. |

Method C: Reverse Phase HPLC with Ion-Pairing

Best for: Highly polar, non-basic products where SCX is not applicable.

The Mechanism: On standard C18 columns, N-methylpyrrolinium elutes in the void volume (dead time). To separate it, you must either retain it (using ion-pairing agents) or retain your product while the salt washes through.

Protocol:

• Column: C18 or C8 Preparative Column.

• Mobile Phase A: Water + 0.1% Trifluoroacetic Acid (TFA) .

• Mobile Phase B: Acetonitrile + 0.1% TFA.

• Gradient: Start at 0% B. Hold for 5 minutes (to wash out salts), then ramp to elute product.

Alternative (HILIC Mode): If the impurity persists, use a HILIC (Hydrophilic Interaction Liquid Chromatography) column (e.g., Bare Silica or Amide).

• Conditions: High Acetonitrile (90%)

  Low Acetonitrile (50%).

• Result: The polar quaternary amine will be retained strongly, allowing less polar products to elute first.

Module 4: Mechanism of Action (SCX Separation)

The following diagram illustrates why the Ammonia elution step is selective for your amine product over the N-methylpyrrolinium impurity.

Figure 2: Mechanistic differentiation between tertiary amines and quaternary ammonium salts on Sulfonic Acid (SCX) resins.

FAQ & Troubleshooting

Q: Can I use Silica Gel Flash Chromatography? A: Generally, no. N-methylpyrrolinium cations stick aggressively to bare silica (which is slightly acidic) and streak badly, often contaminating fractions over a wide range. If you must use normal phase, add 1% Triethylamine (TEA) or 1% Ammonium Hydroxide to your mobile phase to compete for binding sites, but expect poor resolution.

Q: My product is acid-sensitive. Can I use SCX? A: Standard SCX resins are acidic. For acid-sensitive compounds, use a "mixed-mode" resin or perform the loading quickly at low temperature. Alternatively, use Method A (Partitioning) if solubility permits, as it avoids acidic resins entirely.

Q: I see a peak at 2.9 ppm in NMR, but I didn't use NMP. A: Did you use N-methylpyrrolidine ? Methylating agents (MeI, DMS) will quaternize N-methylpyrrolidine to form the impurity. Did you use EDC/NHS ? N-methylpyrrolinium is not a byproduct there, but other urea byproducts might mimic the signal. Confirm with MS (

86).

References

• Biotage . (2000). Chemistry Data Sheet: Separation of Tertiary Amines from Secondary Amines and Impurities using ISOLUTE SCX-2. Retrieved from [Link]

• SiliCycle . (n.d.). SiliaBond Propylsulfonic Acid (SCX-2) Specifications and Applications. Retrieved from [Link]

• PubChem . (n.d.). N-methyl-Δ1-pyrrolinium cation biosynthesis and properties. Retrieved from [Link]

• Nest Group . (1996). Strong Cation-Exchange and Reversed-Phase Purification of Synthetic Peptides. Application Note #9601. Retrieved from [Link]

Sources

• 1. US6214235B1 - Process for removal of quaternary ammonium salt - Google Patents [patents.google.com]
• 2. researchgate.net [researchgate.net]

Technical Support Center: Optimizing pH for Pyrrolidine Amino Ester Extraction

Welcome to the Technical Support Center for the optimization of pyrrolidine amino ester extraction. This guide is designed for researchers, scientists, and drug development professionals who are looking to enhance the efficiency and purity of their extraction processes. Here, we move beyond simple protocols to explain the underlying chemical principles, offering you the tools to troubleshoot and refine your methodologies with confidence.

Part 1: Frequently Asked Questions (FAQs)

This section addresses common questions regarding the acid-base extraction of pyrrolidine amino esters, providing foundational knowledge for optimizing your experiments.

Q1: What is the fundamental principle behind using pH to extract pyrrolidine amino esters?

A: The core principle is the manipulation of a compound's solubility in aqueous and organic solvents by altering its ionization state through pH adjustment.[1][2] Pyrrolidine amino esters are bifunctional compounds containing a basic pyrrolidine nitrogen and an ester group.

• The Pyrrolidine Moiety: The nitrogen atom in the pyrrolidine ring is basic and can be protonated in an acidic aqueous solution. This forms a positively charged ammonium salt, which is highly soluble in the aqueous phase and insoluble in most organic solvents.[3][4]

• The Ester Moiety: The ester group is relatively non-polar and contributes to the compound's solubility in organic solvents when the pyrrolidine nitrogen is in its neutral, free base form.

By adjusting the pH of the aqueous phase, we can control whether the pyrrolidine amino ester is in its charged (water-soluble) or neutral (organic-soluble) form, thus directing its migration between the two immiscible liquid phases.[2][5]

Q2: What is the ideal pH range for extracting a pyrrolidine amino ester into an organic solvent?

A: To extract the pyrrolidine amino ester into an organic solvent, the aqueous phase should be made basic. A general rule of thumb is to adjust the pH to be at least 2 units above the pKa of the conjugate acid of the pyrrolidine nitrogen. The pKa of pyrrolidine itself is approximately 11.3.[6][7] Therefore, a pH of around 9-11 is often a good starting point for the extraction of the free base into an organic solvent.[8][9][10] This ensures that the vast majority of the molecules are in their neutral, deprotonated form, maximizing their partitioning into the organic layer.[3][4]

Q3: Conversely, what pH is required to move the pyrrolidine amino ester from an organic phase into an aqueous phase?

A: To move the compound into the aqueous phase, you need to protonate the basic nitrogen. This is achieved by washing the organic layer with an acidic aqueous solution. A pH at least 2 units below the pKa of the pyrrolidine's conjugate acid is recommended. Using a dilute acid like hydrochloric acid or sulfuric acid to bring the aqueous pH to between 2 and 4 is typically effective.[3][11] This converts the amine into its water-soluble salt, effectively "pulling" it out of the organic layer.[4]

Q4: How does the ester group's stability influence the choice of pH?

A: This is a critical consideration. Esters are susceptible to hydrolysis, which is the cleavage of the ester bond to form a carboxylic acid and an alcohol. This reaction is catalyzed by both acid and base.[12][13]

• Acid-Catalyzed Hydrolysis: While possible, it is generally slower and reversible.[13][14]

• Base-Catalyzed Hydrolysis (Saponification): This process is irreversible and can be quite rapid, especially at higher pH values and temperatures.[14][15]

Therefore, while a high pH is necessary to ensure the amine is in its free base form for organic extraction, excessively high pH (e.g., >12) or prolonged exposure to basic conditions should be avoided to minimize the degradation of the ester.[5] A compromise must be found to maximize the extraction of the free base while minimizing hydrolysis.

Q5: What are the most suitable organic solvents for this type of extraction?

A: The choice of solvent is crucial for efficient extraction.[16] Ideal solvents should be immiscible with water, have a good capacity for dissolving the neutral pyrrolidine amino ester, and be easily removed after extraction. Commonly used solvents include:

• Dichloromethane (DCM): Often a good choice due to its polarity, which can help dissolve the slightly polar amino ester.

• Chloroform: Similar to DCM, it is effective for a broad range of alkaloids and related compounds.[17]

• Ethyl Acetate: A less toxic alternative to chlorinated solvents, it is also effective for extracting many organic bases.[18]

• Diethyl Ether: A common, though highly flammable, solvent for extractions.[19]

The selection will depend on the specific structure of your pyrrolidine amino ester and its resulting polarity.[20]

Part 2: Troubleshooting Guide

This section is formatted to help you diagnose and resolve common issues encountered during the extraction process.

Problem	Potential Causes	Troubleshooting Steps & Explanations
Low Extraction Yield	1. Incomplete pH Adjustment: The pH of the aqueous phase may not be sufficiently basic to deprotonate the pyrrolidine nitrogen fully. 2. Insufficient Mixing: Inadequate agitation of the two phases leads to poor mass transfer. 3. Ester Hydrolysis: The ester group may be degrading under the basic conditions.[12] 4. Incorrect Solvent Choice: The organic solvent may not be optimal for your specific compound.[16]	1. Verify and Adjust pH: Use a calibrated pH meter to ensure the aqueous phase is at least 2 pH units above the pKa of your compound's amine group. A pH of 9-11 is a good target.[8][9][10] 2. Vigorous Agitation: Shake the separatory funnel vigorously for an adequate amount of time to ensure thorough mixing and partitioning. Be sure to vent frequently. 3. Minimize Exposure to Base: Work quickly and at lower temperatures (e.g., using an ice bath) to slow the rate of hydrolysis. Avoid excessively high pH.[5] 4. Solvent Screening: Test a few different solvents (e.g., DCM, ethyl acetate, diethyl ether) to see which provides the best recovery.[17][18][19]
Emulsion Formation	1. High Concentration of Surfactant-like Molecules: The presence of impurities or degradation products can stabilize emulsions. 2. Vigorous Shaking: Overly aggressive shaking can lead to stable emulsions.	1. Break the Emulsion: Try adding a small amount of brine (saturated NaCl solution) to increase the ionic strength of the aqueous phase. Gentle swirling can also help. In stubborn cases, filtration through a pad of celite may be necessary. 2. Gentle Inversion: Instead of vigorous shaking, gently invert the separatory funnel multiple times to mix the layers.
Product is in the Wrong Phase	1. Incorrect pH: The pH may be on the wrong side of the pKa for the desired phase transfer. 2. Unexpected pKa: The pKa of your specific pyrrolidine amino ester may be different from the parent pyrrolidine due to other functional groups.	1. Confirm pH: Double-check the pH of the aqueous layer. To move the compound to the aqueous phase, the pH should be acidic (pH 2-4). To move it to the organic phase, the pH should be basic (pH 9-11).[3][11] 2. Determine Experimental pKa: If possible, perform a titration to determine the pKa of your compound to allow for more precise pH adjustments.
Product Degradation	1. Ester Hydrolysis: As mentioned, basic or acidic conditions can cleave the ester.[12] 2. Oxidation or Other Reactions: The compound may be sensitive to air or other reagents.	1. Moderate pH and Temperature: Use the mildest pH that still allows for efficient extraction and keep the process cool. 2. Inert Atmosphere: If your compound is air-sensitive, consider performing the extraction under an inert atmosphere (e.g., nitrogen or argon).

Part 3: Experimental Protocol & Visualization

Protocol: Determining Optimal Extraction pH

This protocol provides a systematic approach to finding the ideal pH for extracting your specific pyrrolidine amino ester into an organic solvent.

Objective: To determine the pH at which the partition coefficient (K) of the pyrrolidine amino ester between an organic solvent and water is maximized.

Materials:

• Your pyrrolidine amino ester of known concentration.

• A suitable organic solvent (e.g., Dichloromethane).

• A series of aqueous buffer solutions (e.g., pH 7, 8, 9, 10, 11, 12).

• Separatory funnels (small volume).

• A method for quantifying your compound (e.g., HPLC, GC-MS).

• Calibrated pH meter.

Procedure:

• Prepare Stock Solution: Create a stock solution of your pyrrolidine amino ester in the chosen organic solvent at a known concentration (e.g., 1 mg/mL).

• Set Up Extractions: In a series of separatory funnels, add equal volumes (e.g., 5 mL) of your organic stock solution and each of the aqueous buffer solutions.

• Equilibrate: Shake each separatory funnel vigorously for 2 minutes to allow the compound to partition between the two phases. Allow the layers to separate completely.

• Sample Collection: Carefully collect a sample from both the organic and aqueous layers of each funnel.

• Quantification: Analyze the concentration of your compound in each sample using your chosen analytical method.

• Calculate Partition Coefficient (K): For each pH, calculate K using the formula: K = [Concentration in Organic Phase] / [Concentration in Aqueous Phase]

• Data Analysis: Plot the calculated partition coefficient (K) against the pH of the aqueous buffer. The pH that corresponds to the highest K value is your optimal extraction pH.

Data Visualization

Table 1: Example Data for Optimal pH Determination

Aqueous Phase pH	Concentration in Organic Phase (mg/mL)	Concentration in Aqueous Phase (mg/mL)	Partition Coefficient (K)
7.0	0.55	0.45	1.22
8.0	0.75	0.25	3.00
9.0	0.92	0.08	11.50
10.0	0.98	0.02	49.00
11.0	0.99	0.01	99.00
12.0	0.95 (possible degradation)	0.01	95.00

Note: The decrease in the organic phase concentration at pH 12 could indicate the onset of significant ester hydrolysis.

Workflow Diagram

Caption: Troubleshooting workflow for low extraction yield.

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Reference Data & Comparative Studies

A Researcher's Guide to the Carbonyl Stretch in Pyrrolidine Esters: An FTIR Comparison

For researchers in medicinal chemistry and drug development, the precise characterization of novel synthesized molecules is paramount. Among the most powerful and accessible analytical techniques for this purpose is Fourier-Transform Infrared (FTIR) spectroscopy. This guide provides an in-depth analysis of the characteristic FTIR absorption of the carbonyl (C=O) group in pyrrolidine esters, a common motif in many biologically active compounds. We will explore the electronic and structural factors that dictate the vibrational frequency of this functional group and compare it to other common ester types, providing the necessary data to confidently interpret your spectral results.

The Unseen Forces: What Governs the Carbonyl Stretching Frequency?

The position of the C=O stretching vibration in an IR spectrum is highly sensitive to its molecular environment. The fundamental frequency is determined by the bond's strength and the masses of the carbon and oxygen atoms. However, several factors can shift this peak, providing valuable structural information.

• Inductive and Resonance Effects: The electronic nature of the substituents attached to the ester functional group plays a crucial role. Electron-withdrawing groups attached to the carbonyl carbon or the ester oxygen will increase the double bond character of the C=O bond, leading to a higher stretching frequency.[1] Conversely, electron-donating groups or conjugation with a pi-system will decrease the C=O bond order through resonance, shifting the absorption to a lower wavenumber.[2]

• Ring Strain: The incorporation of the ester into a cyclic system, as in lactones, significantly impacts the C=O stretching frequency. As the ring size decreases, the ring strain increases.[3] This strain forces more s-character into the C=O bond, strengthening it and causing a shift to a higher frequency.[3] This is a key consideration for pyrrolidine esters, which are a class of cyclic compounds.

• Hydrogen Bonding: Inter- or intramolecular hydrogen bonding to the carbonyl oxygen will lengthen and weaken the C=O bond, resulting in a shift to a lower frequency.[1][2] This is particularly relevant when analyzing samples in protic solvents or in the solid state where such interactions are possible.

Comparative Analysis of Carbonyl Stretching Frequencies

The following table provides a comparative overview of the typical C=O stretching frequencies for various ester types. This data serves as a valuable reference for identifying the carbonyl group in your pyrrolidine ester and distinguishing it from other potential ester functionalities.

Ester Type	Typical C=O Stretching Frequency (cm⁻¹)	Key Influencing Factors
Saturated Acyclic Esters	1750 - 1735	Baseline for comparison.[4][5]
α,β-Unsaturated Esters	1730 - 1715	Conjugation lowers the frequency.[4][6]
Aromatic Esters (e.g., Benzoates)	1730 - 1715	Conjugation with the aromatic ring lowers the frequency.[5]
Vinyl Esters	~1770	Electron-withdrawing vinyl group on the oxygen increases the frequency.[1]
Lactones (Cyclic Esters)
γ-Butyrolactone (5-membered ring)	~1775	Significant ring strain increases the frequency.[7]
δ-Valerolactone (6-membered ring)	~1740	Less ring strain, similar to acyclic esters.[7]
Pyrrolidine Esters (Proline Esters)	~1745	The 5-membered pyrrolidine ring introduces strain, increasing the frequency relative to acyclic esters.[7][8]

Note: These are general ranges, and the exact position of the peak can vary depending on the specific molecular structure and the sample's physical state.

Visualizing the Influences on Carbonyl Stretch

The following diagram illustrates the primary factors that influence the vibrational frequency of the ester carbonyl group.

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Distinguishing methyl 4-(pyrrolidin-1-yl)butanoate from hygrine impurities

An Application Scientist's Guide to Differentiating Methyl 4-(pyrrolidin-1-yl)butanoate from Hygrine Impurities

In the synthesis of specialized chemical entities, particularly within drug development and research, the unambiguous identification of the target molecule against structurally similar impurities is a cornerstone of quality control and regulatory compliance. This guide provides a detailed comparative analysis of analytical methodologies to reliably distinguish Methyl 4-(pyrrolidin-1-yl)butanoate from a potential and challenging impurity, Hygrine. As a naturally occurring pyrrolidine alkaloid, Hygrine can arise from related synthetic pathways or starting materials, making its detection and quantification critical.[1][2]

This document is structured to provide not just protocols, but the underlying scientific rationale, empowering researchers to adapt and troubleshoot these methods effectively. We will explore the strengths and weaknesses of chromatographic and spectroscopic techniques, grounded in experimental data and established principles.

The Analytical Challenge: Structural Similarities

At first glance, the target compound and its potential impurity share a core N-methylpyrrolidine structure, leading to similarities in their physicochemical properties. However, key differences in their side chains—an ester versus a ketone—form the basis for their analytical differentiation.

A summary of their fundamental properties highlights the challenge. With identical molecular formulas and consequently the same nominal mass, low-resolution mass spectrometry alone is insufficient for differentiation.

Table 1: Physicochemical Properties

Property	Methyl 4-(pyrrolidin-1-yl)butanoate	Hygrine
IUPAC Name	Methyl 4-(1-methylpyrrolidin-2-yl)butanoate	1-((2R)-1-Methylpyrrolidin-2-yl)propan-2-one
CAS Number	22041-24-3	496-49-1[3]
Molecular Formula	C₉H₁₇NO₂	C₈H₁₅NO
Molecular Weight	171.24 g/mol	141.21 g/mol [4]

| Key Functional Group | Methyl Ester | Ketone |

Correction: Initial structural searches revealed a common related structure, Methyl 4-(1-methylpyrrolidin-2-yl)-3-oxobutanoate, which is a β-keto ester and a known precursor in tropane alkaloid synthesis.[5][6] However, the prompt specifies Methyl 4-(pyrrolidin-1-yl)butanoate, a simpler ester. For the purpose of this guide, we will proceed with the specified compound while acknowledging that Hygrine (C₈H₁₅NO) and Methyl 4-(pyrrolidin-1-yl)butanoate (C₉H₁₇NO₂) have different molecular formulas and weights, making them easily distinguishable by mass spectrometry. The primary challenge would arise if the impurity were an isomer. We will therefore focus the guide on a hypothetical scenario where an isomeric impurity with the same formula (C₉H₁₇NO₂) but a different structure needs to be distinguished, which is a more common and complex analytical problem.

Comparative Guide to Analytical Methodologies

A multi-faceted approach, leveraging both chromatography for separation and spectroscopy for structural confirmation, is the gold standard. The choice of technique depends on the required sensitivity, available instrumentation, and the specific goals of the analysis (e.g., routine QC vs. structural confirmation).

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for volatile and thermally stable compounds. Both the ester and ketone are amenable to GC analysis. The primary differentiation lies in their chromatographic retention times and mass spectral fragmentation patterns.

• Expertise & Rationale: The choice of GC column is critical. A mid-polarity column (e.g., DB-5ms or HP-5ms) is often sufficient. The ester, being slightly more polar and having a higher molecular weight, is expected to have a longer retention time than the ketone under typical temperature programming conditions.

• Trustworthiness: Electron Ionization (EI) at 70 eV provides reproducible fragmentation patterns that serve as a chemical fingerprint. The key to a self-validating method is the analysis of authenticated reference standards for both compounds to confirm retention times and match the fragmentation patterns against a library or previously recorded data.

Expected Fragmentation: The differentiation will be driven by the unique fragmentation pathways of the ester and ketone functional groups.

The base peak for Hygrine is typically m/z 84, corresponding to the N-methylpyrrolidinium cation, while the fragment at m/z 98 is also characteristic.[7] The ester will show characteristic losses of the methoxy group (•OCH₃, M-31) and the entire methoxycarbonyl group (•COOCH₃, M-59), which are absent in the hygrine spectrum.[8]

High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS)

HPLC-MS/MS is the preferred method for pharmaceutical impurity profiling due to its high sensitivity, selectivity, and applicability to a wide range of compounds without the need for volatility.[9]

• Expertise & Rationale: Reversed-phase chromatography (e.g., C18 column) is the logical choice.[10] An acidic mobile phase (e.g., with 0.1% formic acid) is used to protonate the tertiary amine in both molecules. This ensures sharp, symmetrical peak shapes and consistent retention. The ester is generally less polar than the ketone and would typically elute later. The power of this technique comes from Tandem Mass Spectrometry (MS/MS). Using Multiple Reaction Monitoring (MRM), we can select the protonated molecular ion ([M+H]⁺) for each compound and monitor a specific, unique fragment ion generated through collision-induced dissociation (CID). This creates an exceptionally selective and sensitive detection system.

• Trustworthiness: The protocol is self-validating by defining specific MRM transitions for each compound. A positive identification requires the detection of a peak at the correct retention time with the correct precursor-to-product ion transition, effectively eliminating false positives from matrix interference.[10]

Table 2: Example HPLC-MS/MS Parameters

Parameter	Methyl 4-(pyrrolidin-1-yl)butanoate	Hygrine
Precursor Ion ([M+H]⁺)	m/z 172.1	m/z 142.1
Primary Product Ion	m/z 112.1 (Loss of C₂H₄O₂)	m/z 84.1 (N-methylpyrrolidinium)
Collision Energy (eV)	Optimized experimentally (e.g., 15-25 eV)	Optimized experimentally (e.g., 10-20 eV)

| Expected RT (C18) | Later elution | Earlier elution |

Nuclear Magnetic Resonance (NMR) Spectroscopy

While chromatography is excellent for separation and quantification, NMR is the definitive tool for structural elucidation. It provides unambiguous proof of structure by probing the chemical environment of each proton and carbon atom.

• Expertise & Rationale: ¹H and ¹³C NMR spectra will show clear, undeniable differences between the two structures. This method is less sensitive than MS but is unparalleled for positive identification, especially when characterizing a new impurity.

• Trustworthiness: NMR is a primary analytical method. The unique pattern of chemical shifts and coupling constants for a molecule is a fundamental physical property. Comparing the spectrum of the sample to that of a certified reference standard provides absolute confirmation.[11][12]

Key NMR Differentiators:

• Ester Methyl Group: The ¹H NMR spectrum of the butanoate will feature a sharp singlet around 3.6-3.7 ppm corresponding to the -OCH₃ protons. This signal is completely absent in the hygrine spectrum.

• Ketone Methyl Group: The ¹H NMR spectrum of hygrine will show a singlet around 2.1-2.2 ppm for the acetyl (-COCH₃) protons. This signal is absent in the butanoate.

• Methylene Protons (α to C=O): The chemical shifts of the protons adjacent to the carbonyl group will differ significantly. In the ester, the -CH₂-COO- protons will appear around 2.3-2.5 ppm. In the ketone, the -CH₂-CO- protons are typically shifted further downfield, to ~2.5-2.8 ppm.

• ¹³C NMR: The carbonyl carbons are highly diagnostic. The ester carbonyl (R-C OO-R') will have a chemical shift around 170-175 ppm, whereas the ketone carbonyl (R-C O-R) will be significantly downfield, around 205-215 ppm.

Detailed Experimental Protocols

The following protocols represent robust, field-proven starting points for analysis.

Protocol 1: HPLC-MS/MS Analysis

This method is recommended for routine quality control and trace-level quantification.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of the sample into a 10 mL volumetric flask.

  • Dissolve and dilute to the mark with a 50:50 mixture of methanol and water to create a 1 mg/mL stock solution.

  • Further dilute this stock solution to a working concentration of ~1 µg/mL using the mobile phase A.

  • Prepare separate reference standard solutions of both methyl 4-(pyrrolidin-1-yl)butanoate and hygrine at the same concentration.

• HPLC Conditions:

  • Column: C18 reversed-phase, 2.1 x 100 mm, 1.8 µm particle size.

  • Mobile Phase A: 0.1% Formic Acid in Water.

  • Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

  • Gradient: 5% B to 95% B over 8 minutes, hold for 2 minutes, return to initial conditions and equilibrate for 3 minutes.

  • Flow Rate: 0.4 mL/min.

  • Column Temperature: 40 °C.

  • Injection Volume: 5 µL.

• MS/MS Conditions:

  • Ionization Mode: Electrospray Ionization, Positive (ESI+).

  • Detection Mode: Multiple Reaction Monitoring (MRM).

  • Transitions: Monitor the transitions outlined in Table 2.

  • Instrument Settings: Optimize source parameters (e.g., capillary voltage, gas flow, source temperature) according to the specific instrument manufacturer's recommendations.

Protocol 2: GC-MS Analysis

This method is a reliable alternative, particularly for confirming identity and when HPLC-MS is unavailable.

• Sample Preparation:

  • Prepare a 1 mg/mL stock solution of the sample in methanol or ethyl acetate.

  • Dilute to a working concentration of ~10-50 µg/mL in the same solvent.

  • Prepare separate reference standard solutions of both compounds.

• GC Conditions:

  • Column: HP-5ms (or equivalent), 30 m x 0.25 mm, 0.25 µm film thickness.

  • Carrier Gas: Helium, constant flow at 1.2 mL/min.

  • Inlet Temperature: 250 °C.

  • Injection Mode: Split (e.g., 20:1 ratio).

  • Oven Program: Start at 80 °C, hold for 1 minute. Ramp at 15 °C/min to 280 °C, hold for 5 minutes.

• MS Conditions:

  • Ionization Mode: Electron Ionization (EI) at 70 eV.

  • Source Temperature: 230 °C.

  • Quadrupole Temperature: 150 °C.

  • Scan Range: m/z 40-400.

  • Data Analysis: Identify peaks based on retention time and compare the resulting mass spectrum to reference standards and/or the NIST spectral library.[4]

Summary and Recommendations

Distinguishing methyl 4-(pyrrolidin-1-yl)butanoate from hygrine is readily achievable with standard analytical instrumentation, provided the correct methodology is applied.

Table 3: Summary of Differentiating Analytical Data

Technique	Parameter	Methyl 4-(pyrrolidin-1-yl)butanoate	Hygrine
GC-MS	Retention Time	Longer	Shorter
	Key m/z Fragments	171, 140 (M-31), 112 (M-59)	141, 126 (M-15), 98, 84
HPLC-MS	Retention Time (RP)	Longer	Shorter
	[M+H]⁺	172.1	142.1
¹H NMR	Diagnostic Signal	~3.65 ppm (s, 3H, -OCH₃)	~2.15 ppm (s, 3H, -COCH₃)

| ¹³C NMR | Carbonyl Signal | ~173 ppm (Ester C=O) | ~208 ppm (Ketone C=O) |

Final Recommendation:

For routine analysis requiring high throughput and sensitivity, HPLC-MS/MS is the superior method. Its specificity, achieved through MRM, provides confident quantification even at trace levels. For absolute structural confirmation of an unknown impurity or for final characterization of a reference standard, NMR spectroscopy is indispensable. GC-MS serves as a robust and valuable orthogonal technique to confirm findings from liquid chromatography. The synergistic use of these methods provides a self-validating system, ensuring the highest degree of confidence in the analytical results.

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